Radium-224

• CAS No.: 13233-32-4
• Molecular Formula: Ra
• Molecular Weight: 224.02021 g/mol
• IUPAC Name: radium-224
• InChI: InChI=1S/Ra/i1-2
• InChI Key: HCWPIIXVSYCSAN-YPZZEJLDSA-N
• SMILES: [Ra]
• Isomeric SMILES: [224Ra]
• Synonyms: adium-224; thorium X

Description

Radium-224 (Ra-224) is a radioactive isotope with a half-life of approximately 3.66 days . It decays via a chain of short-lived daughters, emitting high-energy alpha particles with a total energy of approximately 26 MeV . The high linear energy transfer (LET) of these alpha particles causes dense ionization tracks, leading to irreparable double-stranded DNA breaks in cells . This potent cytotoxicity, combined with a short tissue range of 50-100 micrometers, allows this compound to deliver a highly localized and lethal radiotherapeutic effect to target cells while minimizing damage to surrounding healthy tissues . This isotope is a key candidate in the development of Targeted Alpha Therapy (TAT) for cancer . A prominent area of research involves its incorporation into biodegradable calcium carbonate microparticles (known as 224Ra-RadSpherin®) for the treatment of peritoneal metastases originating from cancers such as ovarian and colorectal cancer . When administered intraperitoneally following cytoreductive surgery, this formulation is designed to eradicate residual microscopic disease by delivering a sustained, localized dose of alpha radiation directly within the body cavity . Historically, this compound was used to treat ankylosing spondylitis, and long-term follow-up of those patient cohorts provided valuable data on the biological effects of alpha emitters in humans . This compound is obtained from a Thorium-228 (228Th) generator system . All isotopes of radium are radioactive and are classified as carcinogens . This product is supplied for investigative purposes in well-equipped research laboratories. This product is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans.

Nuclear Characteristics and Decay Series of Radium 224

Decay Scheme of Radium-224 and its Progeny

This compound undergoes radioactive decay through a complex chain involving several short-lived daughter radionuclides. nih.gov The decay process of 224Ra is initiated by alpha emission and proceeds through a cascade of subsequent alpha and beta decays, along with the emission of gamma rays and X-rays. prismap.eu

This compound (224Ra) Alpha Decay to Radon-220 (220Rn)

The primary decay mode of this compound is alpha decay. vaia.com In this process, a 224Ra nucleus emits an alpha particle, which is equivalent to a helium nucleus consisting of two protons and two neutrons. vaia.com This emission transforms 224Ra (with an atomic number of 88 and mass number of 224) into Radon-220 (220Rn), an isotope of the noble gas Radon (with an atomic number of 86 and mass number of 220). vaia.com The nuclear equation for this primary decay is:

[ ^{224}{88}\text{Ra} \rightarrow ^{220}{86}\text{Rn} + ^{4}_{2}\text{He} ] vaia.com

This alpha decay primarily populates the ground state of 220Rn, although a small branch also decays to an excited state of 220Rn at 240.986 keV. lnhb.fr

Sequential Alpha and Beta Emissions within the Decay Chain

Following the initial alpha decay of 224Ra to 220Rn, a series of subsequent decays occurs. nih.gov The decay chain of 224Ra includes six short-lived daughter radionuclides. nih.gov Four of these progeny nuclides are alpha emitters, while others undergo beta decay. thormedical.comresearchgate.net The decay chain proceeds as follows:

Radon-220 (220Rn): Decays by alpha emission with a half-life of 55.8 seconds to Polonium-216 (216Po). nih.govresearchgate.net

Polonium-216 (216Po): Decays by alpha emission with a very short half-life of 0.145 seconds to Lead-212 (212Pb). prismap.euresearchgate.netornl.gov

Lead-212 (212Pb): Decays by beta emission with a half-life of 10.64 hours to Bismuth-212 (212Bi). nih.govprismap.euresearchgate.netornl.gov 212Pb is the longest-lived progeny in the 224Ra decay scheme. nih.gov

Bismuth-212 (212Bi): Decays with a half-life of 60.55 minutes through a branched decay. prismap.euornl.gov Approximately 64% of 212Bi decays by beta emission to Polonium-212 (212Po), while the remaining 36% decays by alpha emission to Thallium-208 (208Tl). ornl.govnih.gov

Polonium-212 (212Po): Decays by alpha emission with a very short half-life of 0.29 microseconds to stable Lead-208 (208Pb). prismap.euresearchgate.netornl.gov

Thallium-208 (208Tl): Decays by beta emission with a half-life of 3.053 minutes to stable Lead-208 (208Pb). prismap.euornl.gov

This sequential decay process results in the emission of a total of four alpha particles and two beta particles per initial 224Ra decay. thormedical.comsnmjournals.org The cumulative alpha emission is approximately 400% per 224Ra decay. prismap.eu The decay chain also involves the emission of gamma rays and X-rays from 224Ra and its daughters, with notable gamma emissions from 212Pb, 212Bi, and 208Tl. prismap.eunih.gov

Formation of Stable Lead-208 (208Pb) End Product

The decay chain initiated by this compound terminates with the formation of the stable isotope Lead-208 (208Pb). thormedical.comprismap.euresearchgate.netwikipedia.orgopenmedscience.com Both the decay branches from Bismuth-212, through Polonium-212 and Thallium-208, ultimately lead to 208Pb. ornl.gov

Half-Life Considerations for this compound and its Daughters

The half-life of this compound is a critical nuclear characteristic, influencing the rate of its decay and the transient equilibrium with its progeny. The accepted half-life for 224Ra is approximately 3.63 days. thormedical.comnih.govprismap.euresearchgate.netchemlin.orgnih.govvaia.combrainly.comwikipedia.orgmirdsoft.org More precise measurements report values such as 3.631(2) days or 3.6316(23) days. nih.govprismap.euchemlin.orgnih.gov This relatively short half-life means that the activity of a pure 224Ra sample decreases rapidly over time. brainly.combfs.de

The half-lives of the daughter radionuclides within the 224Ra decay chain vary significantly:

Nuclide	Half-Life	Citation
This compound	3.631(2) d	nih.govprismap.euchemlin.orgnih.gov
Radon-220	55.8(3) s	nih.govprismap.euresearchgate.netchemlin.orgenv.go.jp
Polonium-216	0.145 s or 150 ms	prismap.euornl.govwise-uranium.org
Lead-212	10.64(1) h or 10.622(7) h	nih.govprismap.euresearchgate.netornl.gov
Bismuth-212	60.55(6) min	prismap.euornl.govwise-uranium.org
Polonium-212	0.29 µs or 300 ns	prismap.euresearchgate.netornl.govwise-uranium.org
Thallium-208	3.053(4) min	prismap.euornl.govwise-uranium.org
Lead-208	Stable	thormedical.comprismap.euresearchgate.netwikipedia.orgopenmedscience.com

Due to the much shorter half-lives of the progeny compared to 224Ra (with the exception of 212Pb which has a half-life of hours), secular equilibrium is quickly established between 224Ra and its daughters in a closed system. nih.gov In secular equilibrium, the activity of each daughter radionuclide becomes approximately equal to the activity of the parent 224Ra.

Alpha Particle Emission Spectroscopy

Alpha particle emission spectroscopy is a technique used to measure the energies and intensities of alpha particles emitted during radioactive decay. This provides insights into the nuclear structure and decay processes of radionuclides like 224Ra. iaea.org

Energy Spectrum of Alpha Emissions

The alpha decay of this compound to Radon-220 primarily results in the emission of alpha particles with two principal energies. The majority of alpha particles are emitted with an energy of approximately 5.685 MeV, corresponding to the decay to the ground state of 220Rn. mirdsoft.orgwise-uranium.orglnhb.frnih.gov A smaller fraction of alpha particles are emitted with an energy of about 5.449 MeV, corresponding to the decay to an excited state of 220Rn. mirdsoft.orgwise-uranium.orglnhb.fr

Research findings indicate specific probabilities for these alpha transitions. Approximately 94.9% of 224Ra decays occur via the emission of a 5.685 MeV alpha particle, while about 5.1% involve the emission of a 5.449 MeV alpha particle. mirdsoft.orglnhb.fr

The cumulative alpha emission from the 224Ra decay chain, including its daughters, results in an average alpha energy of approximately 6.75 MeV per 224Ra decay. prismap.eu

Here is a table summarizing the main alpha particle energies and their intensities from 224Ra decay:

Alpha Energy (keV)	Intensity (%)	Daughter Nuclide	Citation
5685.4	94.8	Rn-220 (ground)	mirdsoft.orgezag.com
5448.8	5.2	Rn-220 (excited)	mirdsoft.orgezag.com

Note that while alpha spectroscopy of a pure 224Ra source would primarily show the two peaks mentioned above, a source in secular equilibrium with its daughters will exhibit multiple alpha peaks corresponding to the subsequent alpha decays in the chain. iaea.org High-resolution spectrometers are required to differentiate these energies in a mixture. iaea.org

Quantitative Analysis of Alpha Particle Emission Probabilities

The primary decay mode of ²²⁴Ra is alpha emission, leading to the formation of Radon-220 (²²⁰Rn). lnhb.fr This decay can populate different energy levels in the daughter nucleus, resulting in the emission of alpha particles with distinct energies and probabilities. The most probable alpha transition is to the ground state of ²²⁰Rn. lnhb.fr

Quantitative analysis of alpha particle emission probabilities per 100 disintegrations of ²²⁴Ra reveals several alpha particle energies. The main alpha particles emitted have energies of 5448.80 keV and 5685.48 keV. lnhb.fr The emission probability for the 5685.48 keV alpha particle is approximately 94.73%, while the emission probability for the 5448.80 keV alpha particle is approximately 5.25%. lnhb.fr Less probable alpha transitions to higher energy levels in ²²⁰Rn also occur, resulting in lower energy alpha particles with correspondingly lower emission probabilities. lnhb.frlnhb.fr

Here is a table summarizing the main alpha particle emission probabilities:

Alpha Particle Energy (keV)	Emission Probability (per 100 disintegrations)
5685.48	94.73 (5) lnhb.fr
5448.80	5.25 (5) lnhb.fr
5255.16	0.0072 (8) lnhb.fr
5143.41	0.0076 (10) lnhb.fr
5125.82	0.0030 (5) lnhb.fr

Gamma Ray Emission Characteristics for Detection and Imaging Research

Gamma ray emissions are associated with the de-excitation of the daughter nucleus, ²²⁰Rn, following alpha decay from ²²⁴Ra. While the primary energy release in ²²⁴Ra decay is through alpha particles, the accompanying gamma rays are crucial for detection and imaging purposes. nih.gov These photons can penetrate further than alpha particles and can be detected externally. elementschina.com

Several gamma transitions occur in the decay of ²²⁴Ra and its progeny. Notably, gamma emissions from Lead-212 (²¹²Pb), a daughter nuclide in the ²²⁴Ra decay chain, are particularly relevant for imaging due to their suitable energies and emission probabilities. nih.gov These gamma rays, predominantly from ²¹²Pb, can facilitate imaging of the distribution of ²²⁴Ra and its decay products. nih.gov

A significant gamma ray energy observed is 240.986 keV, which has an emission probability of 5.26 (5) per 100 disintegrations. lnhb.fr Other gamma transitions with lower energies and probabilities are also present in the decay spectrum. lnhb.frlnhb.fr

Here is a table of some gamma ray emission characteristics:

Gamma Ray Energy (keV)	Emission Probability (per 100 disintegrations)	Multipolarity
240.986 (6)	5.26 (5) lnhb.fr	E2
292.7 (1)	0.0072 (8) lnhb.fr	E2
404.45 (9)	0.0022 (5) lnhb.fr	E1
422.04 (10)	0.0030 (5) lnhb.fr	[E1]
645.44 (9)	0.0054 (9) lnhb.fr	E1

Recoil Energy and Daughter Nuclide Behavior within the Decay Cascade

Alpha decay is a two-body process where the parent nucleus emits an alpha particle, and the daughter nucleus recoils in the opposite direction to conserve momentum. The recoil energy of the daughter nuclide can be substantial due to the relatively large mass and energy of the emitted alpha particle.

In the decay of ²²⁴Ra to ²²⁰Rn, the alpha particle carries the majority of the decay energy, but the ²²⁰Rn nucleus also receives a significant recoil energy. This recoil energy can cause the daughter nuclide to dislodge from its original position, particularly if the ²²⁴Ra is embedded in a material. The recoil energy of ²²⁰Rn from the decay of ²²⁴Ra is approximately 101 keV.

As the decay cascade continues, subsequent alpha and beta decays of the daughter nuclides (²²⁰Rn, ²¹⁶Po, ²¹²Pb, ²¹²Bi, ²¹²Po, ²⁰⁸Tl) also result in recoil energies for their respective daughter nuclei. This series of recoils can lead to the displacement and redistribution of the daughter nuclides within the surrounding environment. The behavior and transport of these recoil nuclei are important considerations in various applications and research areas.

Linear Energy Transfer (LET) Properties of this compound Alpha Emissions

Linear Energy Transfer (LET) is a measure of the energy transferred by ionizing radiation to the surrounding material per unit path length. Alpha particles emitted by radionuclides like ²²⁴Ra are characterized by high LET due to their charge and mass. This high LET means that alpha particles deposit a large amount of energy over a very short range, causing dense ionization along their tracks. nih.gov

The high LET of ²²⁴Ra alpha emissions contributes to their significant biological effectiveness. The energy of the alpha particles from ²²⁴Ra decay is primarily around 5.7 MeV. berthold.com The range of these alpha particles in tissue is typically tens of micrometers. openmedscience.com This short range and high energy deposition density are key characteristics influencing their interactions with matter.

The LET of alpha particles is significantly higher compared to beta particles or gamma rays, which deposit energy over longer ranges with lower ionization density. This difference in energy deposition pattern is fundamental to understanding the distinct effects of different types of radiation.

Radionuclide Production and Generator Systems for Radium 224

Primary Source Materials for Radium-224 Production

The production of this compound relies on the availability of suitable parent or precursor radionuclides from which it can be generated. The two primary materials for this purpose are Thorium-228 and Uranium-232.

Thorium-228 (228Th), with a half-life of 1.9 years, is the most direct and commonly used parent radionuclide for producing 224Ra. ornl.govwikipedia.org 228Th decays directly to 224Ra via alpha decay, making it an ideal candidate for generator systems. These 228Th/224Ra generators are pivotal in producing 224Ra, which in turn decays to produce Lead-212 (212Pb) and Bismuth-212 (212Bi), isotopes valuable for targeted alpha therapy research. ornl.govisotopes.gov

There are several established production routes for 228Th:

Irradiation of Radium-226: Oak Ridge National Laboratory (ORNL) produces significant quantities of 228Th as a byproduct during the production of Actinium-227 (227Ac). This process involves the irradiation of Radium-226 (226Ra) in the High Flux Isotope Reactor. ornl.govisotopes.gov

Decay of Uranium-232: 228Th is a decay product of Uranium-232 (232U). newswise.com As such, stockpiles of 232U serve as a significant source from which 228Th can be recovered. newswise.comnrc.gov

Natural Thorium Ores: 228Th is a member of the natural Thorium-232 (232Th) decay chain. lbl.gov However, isolating usable quantities often requires processing large amounts of aged natural thorium. radtran.com

The U.S. Department of Energy (DOE) Isotope Program has established routine production of 228Th at ORNL, making it available for research and the manufacturing of 224Ra/212Pb generators. isotopes.gov

Uranium-232 (232U) is a key alternative precursor for 224Ra. With a relatively long half-life of 68.9 years, 232U provides a long-term source for its decay daughter, 228Th. wikipedia.org The decay chain proceeds as follows: 232U decays to 228Th, which then decays to 224Ra. wikipedia.org

Sources of 232U include:

Thorium Fuel Cycle: 232U is generated as a side product in the thorium fuel cycle. wikipedia.org

Spent Nuclear Fuel: It can be extracted from spent nuclear fuel of power reactors. google.com A patented method describes isolating uranium from this fuel, converting it to uranium hexafluoride, and then enriching the 232U isotope via gas centrifugation. The 228Th and 224Ra are then extracted from this enriched material. google.com

Legacy Stockpiles: The DOE Isotope Program utilizes the recovery of 228Th from 232U stockpiles to produce 224Ra/212Pb generators. newswise.com

The long half-life of 232U makes it a durable source, ensuring a sustained supply of 228Th for 224Ra generators over many decades.

This compound Generator Design and Optimization

A radionuclide generator is a device designed to separate a short-lived daughter radionuclide from its longer-lived parent. In the case of 224Ra, the generator is typically a chromatographic column where the parent, 228Th, is immobilized, allowing the daughter, 224Ra, to be selectively eluted or "milked." acs.org

The fundamental principle of a 228Th/224Ra generator involves fixing the tetravalent 228Th parent onto a solid support while allowing the divalent 224Ra daughter to be washed out with a suitable eluent. labpartnering.org Over time, 224Ra accumulates in the generator as the 228Th decays, reaching a state of radioactive equilibrium in about 27 days. acs.org This allows for the periodic extraction of 224Ra for its intended use.

Some generator designs utilize the emanation of Radon-220 (220Rn), the gaseous daughter of 224Ra, to produce high-purity 212Pb. google.comosti.gov In this configuration, 228Th or 224Ra is adsorbed onto a material, and the 220Rn gas that emanates is captured. The 220Rn then decays to 212Pb, which can be collected in a pure state. google.com

Comparison of Radionuclide Generator Timelines

Generator System	Parent Radionuclide(s)	Daughter Radionuclide	Time to Reach Radioactive Equilibrium
228Th/224Ra	228Th	224Ra	~27 days acs.org
227Ac/227Th/223Ra	227Ac, 227Th	223Ra	~175 days acs.org

The choice of adsorbent material for the generator column is critical for ensuring high retention of the parent 228Th and efficient release of the daughter 224Ra. Various materials have been investigated for this purpose:

SiO2@TiO2 microspheres: Recent research has explored the use of core-shell silica@titania microspheres. These materials exhibit a high adsorption capacity for 228Th and a very weak binding affinity for 224Ra, making them highly effective for generator columns. acs.orgresearcher.life Generators constructed with these microspheres have demonstrated the ability to produce high-purity 224Ra with excellent efficiency over multiple cycles. acs.org

Actinide Resin: Actinide-specific resins, such as Eichrom's DIPEX resin, have been used to immobilize 228Th. nih.gov In one process, 228Th in a dilute nitric acid solution is mixed with the actinide resin, which is then loaded onto a column. nih.gov Strong acid cation exchange resins are also used to separate actinium and radium from bulk thorium. researchgate.netsci-hub.ru

HDEHP on PTFE: A material composed of bis(2-ethylhexyl) hydrogen phosphate (B84403) (HDEHP) immobilized on polytetrafluoroethylene (PTFE) grains has been developed for 224Ra generators. ncbj.gov.plresearchgate.net This material selectively adsorbs 228Th and 232U while allowing for the high-recovery elution of 224Ra. ncbj.gov.pl The HDEHP extractant is stably attached to the PTFE beads and does not co-elute with the product. ncbj.gov.pl

Conventional organic resins such as cation-exchange (e.g., Dowex 50) and anion-exchange resins are also used in the broader separation chemistry of thorium and radium. labpartnering.org

The elution process must be optimized to quantitatively remove the 224Ra from the column in a small volume and with high radiochemical purity, leaving the 228Th parent behind. The specific chemistry depends on the adsorbent material used.

For generators using HDEHP-PTFE , 224Ra can be quantitatively eluted with a small volume (3–5 mL) of 0.1 M nitric acid (HNO3). ncbj.gov.plresearchgate.net This method demonstrates very low breakthrough of the parent radionuclides (<0.005%), indicating high stability and purity of the eluted 224Ra. ncbj.gov.pl

In systems based on SiO2@TiO2 microspheres , a high elution efficiency of 98.72% for 224Ra has been reported over five cycles, demonstrating the robustness and reliability of this generator material. acs.orgresearcher.life

For generators employing actinide resin , 224Ra can be eluted from the column with 1 M hydrochloric acid (HCl). nih.gov

The efficiency and purity of the elution are paramount for the subsequent use of 224Ra, particularly in medical applications where contamination with the long-lived 228Th parent is undesirable.

Performance of Different ²²⁸Th/²²⁴Ra Generator Materials

Adsorbent Material	Eluent	Reported 224Ra Elution Efficiency / Recovery	Parent (228Th) Breakthrough
SiO2@TiO2 microspheres	Not specified	98.72% acs.orgresearcher.life	Not specified
HDEHP on PTFE	0.1 M HNO3ncbj.gov.plresearchgate.net	Quantitative ncbj.gov.pl	<0.005% ncbj.gov.pl
Actinide Resin (DIPEX)	1 M HCl nih.gov	Not specified	Not specified

Parent Radionuclide Retention Mechanisms within Generators

The effective functioning of a this compound (²²⁴Ra) generator relies on the strong retention of its parent radionuclide, typically Thorium-228 (²²⁸Th), while allowing for the efficient elution of the daughter, ²²⁴Ra. acs.org Various mechanisms and materials are employed to immobilize the parent nuclide onto a solid support or column matrix. acs.orgtaylorandfrancis.com The selection of the retention material is critical for ensuring the purity and longevity of the generator. acs.org

One common approach involves the use of extraction chromatography materials. For example, bis(2-ethylhexyl) hydrogen phosphate (HDEHP) has been immobilized on polytetrafluoroethylene (PTFE) grains. ncbj.gov.plnih.gov This material selectively adsorbs ²²⁸Th and its parent Uranium-232 (²³²U) from dilute nitric acid solutions, while ²²⁴Ra can be quantitatively eluted. ncbj.gov.plnih.gov Similarly, core-shell SiO₂@TiO₂ microspheres have been developed as a column material, demonstrating a strong adsorption capacity for ²²⁸Th and a weak binding affinity for ²²⁴Ra, enabling excellent retention of the parent and high elution efficiency of the daughter. acs.org

Another strategy utilizes actinide resins, such as DIPEX resin, to immobilize ²²⁸Th. nih.gov In this system, ²²⁸Th in a dilute nitric acid solution is mixed with the resin and loaded onto a column, which effectively retains the parent while allowing ²²⁴Ra to be eluted. nih.gov The choice of material and chemical conditions is optimized to maximize the separation factor between the parent and daughter radionuclides, ensuring a high-purity eluate of ²²⁴Ra with minimal breakthrough of ²²⁸Th. acs.orgncbj.gov.pl

Parent Radionuclide	Generator Material	Retention Mechanism	Eluent for Daughter (²²⁴Ra)	Reference
Thorium-228 (²²⁸Th)	HDEHP immobilized on PTFE	Selective adsorption/extraction	0.1 M Nitric Acid	ncbj.gov.plnih.gov
Thorium-228 (²²⁸Th)	SiO₂@TiO₂ microspheres	Strong adsorption of Th(IV)	1.0 mM Nitric Acid	acs.org
Thorium-228 (²²⁸Th)	DIPEX (actinide resin)	Immobilization on actinide resin	1 M Hydrochloric Acid	nih.gov

Radiochemical Separation and Purification Methodologies

Following its production via the decay of a parent nuclide like ²²⁸Th, this compound must be separated and purified to be suitable for research and medical applications. acs.orgresearchgate.net Various radiochemical methodologies are employed to isolate ²²⁴Ra from its parent, decay daughters, and other chemical impurities. ncbj.gov.plresearchgate.net These techniques leverage the distinct chemical properties of radium compared to thorium, lead, and bismuth. ncbj.gov.plgoogle.com

Co-precipitation Techniques (e.g., with barium sulfate)

Co-precipitation with barium sulfate (B86663) (BaSO₄) is a well-established method for separating radium isotopes from solutions. nih.govskb.se Due to their chemical similarity as alkaline earth metals, Ra²⁺ ions can be incorporated into the crystal lattice of BaSO₄ as it precipitates. nih.govresearchgate.net This process, known as inclusion or the formation of a (Ba,Ra)SO₄ solid solution, effectively removes radium from the aqueous phase. nih.govskb.se

The efficiency of this technique is influenced by factors such as ionic strength and the relative concentrations of barium and radium. nih.gov In wastewater from unconventional gas extraction, where radium is present with high concentrations of barium, co-precipitation with BaSO₄ is a primary removal mechanism. nih.govresearchgate.net The closer ionic radius of Ra²⁺ to Ba²⁺ compared to Sr²⁺ makes the Ra-Ba-SO₄ co-precipitation system particularly effective. nih.gov Historically, the affinity of radium for barium sulfate was a cornerstone of its initial discovery and isolation by Marie Curie. skb.se While effective for concentration and initial separation, further purification steps are often necessary to isolate ²²⁴Ra from the barium carrier and other impurities. iaea.org

Ion Exchange Chromatography

Ion exchange chromatography is a crucial technique for the purification of this compound and the separation of its decay products. eichrom.comiaea.org This method relies on the differential affinity of ions in a solution for a charged solid resin. Cation exchange resins are commonly used, where positively charged ions like Ra²⁺, Pb²⁺, and Bi³⁺ are adsorbed onto the resin and can then be selectively eluted. researchgate.net

For instance, after an initial separation, ²²⁴Ra can be adsorbed onto a cation exchange resin like Dowex 50WX12 or AG MP-50. researchgate.netisotopes.gov Subsequently, its daughter products, Lead-212 (²¹²Pb) and Bismuth-212 (²¹²Bi), can be selectively eluted ("milked") from the resin-bound ²²⁴Ra. nih.govresearchgate.net A common procedure involves using different concentrations of hydrochloric acid (HCl) to wash the different elements off the column; for example, 0.75 M HCl can be used to elute ²¹²Bi, while 2.0 M HCl is used to elute ²¹²Pb, leaving the ²²⁴Ra on the resin. nih.gov This allows for the creation of a ²²⁴Ra/²¹²Pb/²¹²Bi generator, where the short-lived daughters can be periodically harvested for research. researchgate.netisotopes.gov

Resin Type	Application	Eluent	Target Nuclide	Reference
Dowex 50WX12	Separation of ²¹²Bi and ²¹²Pb from ²²⁴Ra	0.75 M HCl	Bismuth-212 (²¹²Bi)	nih.govresearchgate.net
Dowex 50WX12	Separation of ²¹²Bi and ²¹²Pb from ²²⁴Ra	2.0 M HCl	Lead-212 (²¹²Pb)	nih.gov
AG MP-50	Generator support for ²²⁴Ra	N/A (²²⁴Ra is retained)	This compound (²²⁴Ra)	isotopes.gov

Extraction Chromatography

Extraction chromatography combines the selectivity of solvent extraction with the convenience of column chromatography and is highly effective for separating ²²⁴Ra from its parent radionuclides. ncbj.gov.plskb.se In this method, a solid support is coated with an organic extractant that shows high affinity for specific ions. ncbj.gov.pl

A prominent example is the use of bis(2-ethylhexyl) hydrogen phosphate (HDEHP) as the extractant. ncbj.gov.pl When immobilized on a support like polytetrafluoroethylene (PTFE), HDEHP strongly retains Th(IV) and U(VI) from dilute nitric acid (HNO₃) solutions. ncbj.gov.plnih.gov This allows for the selective elution of ²²⁴Ra, which has a much lower affinity for the HDEHP, using a small volume of 0.1 M HNO₃. ncbj.gov.plnih.gov This process yields a high recovery of ²²⁴Ra with very low breakthrough of the parent ²²⁸Th (<0.005%). nih.gov Another system uses a resin with 18-crown-6 (B118740) ether as the extractant to separate lead from radium. google.com These methods are advantageous as they can be automated, are efficient, and avoid the large volumes of organic solvents used in traditional liquid-liquid extraction. ncbj.gov.plgoogle.com

Stationary Phase (Extractant/Support)	Mobile Phase (Eluent)	Separation Achieved	Reference
HDEHP / PTFE	0.1 M HNO₃	Separation of ²²⁴Ra from ²²⁸Th and ²³²U	ncbj.gov.plnih.gov
18-crown-6 ether resin	HNO₃ and/or HCl	Separation of Pb from Ra	google.com

Methods for Achieving Carrier-Free this compound

Achieving a "carrier-free" state, meaning the ²²⁴Ra is not contaminated with stable isotopes of radium, is essential for therapeutic applications to ensure high specific activity. The radiochemical separation methods used in generator systems are specifically designed to produce carrier-free ²²⁴Ra. ncbj.gov.pl

Since ²²⁴Ra is produced from the decay of ²²⁸Th, it is generated as a different element and is thus inherently free of stable radium isotopes. ncbj.gov.plgoogle.com The key is to separate it cleanly from its parent and any other elements present. Extraction chromatography, for example using HDEHP-coated supports, is a primary method for producing carrier-free ²²⁴Ra. ncbj.gov.plnih.gov The process is designed to selectively bind the parent thorium while allowing the newly formed ²²⁴Ra to be washed out with a high degree of purity and without the addition of any stable radium carrier. ncbj.gov.pl This results in a product where virtually all radium atoms are the desired ²²⁴Ra isotope, which is critical for targeted radionuclide therapies.

Scalability and Availability of this compound Supply for Research

The supply of this compound for research and clinical development is directly linked to the availability of its parent, Thorium-228 (t½ = 1.9 years). ornl.govnewswise.com Significant efforts have been made to ensure a reliable supply of ²²⁸Th, thereby enabling the production and distribution of ²²⁴Ra generators.

Oak Ridge National Laboratory (ORNL), through the U.S. Department of Energy (DOE) Isotope Program, is a key producer of ²²⁸Th. ornl.govisotopes.gov The ²²⁸Th is co-produced during the irradiation of Radium-226 (²²⁶Ra) targets in the High Flux Isotope Reactor (HFIR) to create Actinium-227 (²²⁷Ac) for other cancer therapies. ornl.gov This existing production pathway has been optimized to also yield significant quantities of ²²⁸Th. ornl.gov The subsequent purification of ²²⁸Th is a relatively straightforward process, requiring only one chemical separation. ornl.gov

The DOE Isotope Program makes ²²⁸Th routinely available for purchase, which is then used to produce ²²⁴Ra/²¹²Pb generators. newswise.comisotopes.gov These generators, also available from the National Isotope Development Center (NIDC), provide researchers with a dependable source of ²²⁴Ra and its daughters for studies on targeted alpha therapy. ornl.govnewswise.com The demand for ²²⁴Ra is expected to increase as more clinical trials explore its efficacy in treating various cancers, including ovarian, breast, and prostate cancers. ornl.gov The infrastructure and expertise at facilities like ORNL position them to scale up production to meet this growing demand for medical applications. ornl.gov The longer half-life of ²²⁴Ra (3.63 days) compared to other alpha-emitters also facilitates transport to medical facilities without the need for an on-site radiochemical laboratory. nih.gov

Radiochemistry and Formulation Research for Radium 224 Conjugates

Chelation Chemistry and Ligand Development for Radium-224

The development of effective chelating agents is crucial for harnessing the therapeutic potential of this compound (²²⁴Ra) in targeted alpha therapy (TAT). Unlike its inherent bone-seeking properties, directing ²²⁴Ra to other specific cancer targets requires a bifunctional chelator (BFC). A BFC securely binds the radionuclide on one end and is attached to a tumor-targeting molecule (like an antibody or peptide) on the other, ensuring the precise delivery of the alpha-particle payload to malignant cells.

Challenges in Developing Bifunctional Chelators for Radium Isotopes

The primary challenge in developing stable bifunctional chelators for radium isotopes stems from the fundamental chemical properties of the radium(II) ion (Ra²⁺). As the largest divalent cation, Ra²⁺ has a low charge density due to its substantial ionic radius. mdpi.comornl.govacs.org This characteristic results in weaker electrostatic interactions with chelating ligands, leading to complexes with insufficient stability to remain intact in vivo. mdpi.comornl.govacs.org

For a radiopharmaceutical to be effective, the bond between the radionuclide and the chelator must be exceptionally stable to prevent premature release of the radioisotope, which could lead to off-target toxicity. The quest for a suitable chelator has been a significant hurdle, limiting the broader application of radium isotopes beyond their natural affinity for bone tissue. researchgate.netnih.gov Researchers have explored various ligand structures to overcome these stability issues, focusing on creating a coordination environment that can effectively encapsulate the large Ra²⁺ ion and form a robust complex.

Evaluation of Potential Chelating Agents (e.g., EDTMP)

In the search for a stable chelator for radium, various agents have been investigated. Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) has been explored as a stabilizing additive, particularly in formulations with carrier systems. mdpi.com For instance, in studies with ²²⁴Ra-labeled calcium carbonate microparticles, the addition of EDTMP was found to be crucial for stabilizing the particle size and improving the retention of the daughter nuclide, Lead-212 (²¹²Pb), on the microparticles. mdpi.com

More recently, research has focused on macrocyclic ligands to provide a more stable coordination environment for the large Ra²⁺ ion. The chelator 'macropa' has been identified as a promising candidate. Further development led to the synthesis of 'macropa-XL', a novel chelator with a large 21-crown-7 macrocyclic core and two picolinate (B1231196) pendent groups, specifically designed to accommodate the large coordination sphere of the Ra²⁺ ion. mdpi.comornl.gov The stability of these complexes is a key parameter in their evaluation. The stability constant (log KML) provides a measure of the strength of the metal-ligand bond.

Chelator	Stability Constant (log KML)	Notes
macropa-XL	8.12	Measured with ²²³Ra/²²⁴Ra radiotracers. This value is approximately 1.5 log K units lower than that of [Ra(macropa)]. ornl.gov
macropa	~9.62	Considered the current state-of-the-art chelator for Ra²⁺. The log KML for [Ra(macropa-XL)] is about 1.5 units lower. ornl.gov

While macropa-XL could effectively bind ²²³Ra under mild conditions, further evaluation showed that the resulting complex was unstable to transchelation in human serum. mdpi.comornl.gov This highlights the ongoing challenge of achieving sufficient in vivo stability, even with ligands specifically designed for radium. These studies underscore the complexity of radium chelation and the need for continued innovation in ligand design to develop clinically viable bifunctional chelators for ²²⁴Ra-based targeted alpha therapy.

Development of Carrier Systems for this compound Localized Delivery

Given the challenges in developing stable molecular chelates for this compound, an alternative and promising strategy is the use of carrier systems for its localized delivery. researchgate.netnih.gov These systems, typically in the form of micro- or nanoparticles, encapsulate or adsorb the radionuclide, providing a vehicle for its administration and retention at a specific site, such as a body cavity. This approach is particularly suited for treating disseminated micrometastatic cancers. researchgate.netnih.gov

Microparticle-Based Formulations (e.g., Calcium Carbonate Microparticles)

Calcium carbonate (CaCO₃) microparticles have emerged as a leading carrier system for the localized delivery of ²²⁴Ra. researchgate.netnih.govnih.govpreprints.org These microparticles are advantageous due to their biocompatibility and biodegradability. mdpi.com The labeling process typically involves the precipitation of ²²⁴Ra onto the surface of the microparticles. researchgate.netnih.govnih.gov

Research has demonstrated high labeling efficiencies and excellent in vitro stability for ²²⁴Ra-labeled CaCO₃ microparticles. Studies have shown that both ²²⁴Ra and its daughter nuclide, ²¹²Pb, are adsorbed onto the microparticles with high yields. nih.gov Furthermore, these labeled microparticles exhibit impressive retention of the radionuclides, which is crucial for delivering a sustained therapeutic dose at the target site. researchgate.netnih.govnih.gov The addition of EDTMP has been shown to improve the formulation by stabilizing particle size and enhancing the retention of the ²¹²Pb progeny. mdpi.com When administered intraperitoneally in preclinical models, these microparticles have been shown to remain largely within the peritoneal cavity, demonstrating their potential for localized therapy. researchgate.netnih.govnih.gov

Parameter	Finding	Source
Labeling Efficiency (²²⁴Ra)	>80% adsorption yield	nih.gov
Labeling Efficiency (²¹²Pb)	>80% adsorption yield	nih.gov
In Vitro Retention (²²⁴Ra and ²¹²Pb)	>95% retention for up to 1 week	researchgate.netnih.govnih.gov
Effect of EDTMP on ²¹²Pb Retention	Increased from 56% to 94% with layer-encapsulation and EDTMP	mdpi.com

Nanoparticle-Based Systems (e.g., Nanozeolites, Lanthanum Phosphate (B84403), Barium Sulfate (B86663), Hydroxyapatite (B223615), Liposomes)

A variety of nanoparticle-based systems have been investigated as potential carriers for radium isotopes, offering advantages in terms of their size and surface properties. nih.govmdpi.com These systems aim to securely encapsulate the radionuclide and its decay daughters, minimizing leakage and off-target toxicity.

Nanozeolites: These porous materials have been studied for their ability to encapsulate radium radionuclides through ion exchange. Studies with NaA nanozeolites have shown that the leakage of ²²⁴Ra in various solutions, including physiological salt and human serum, was below 0.5%, indicating high stability. nih.gov

Lanthanum Phosphate (LaPO₄) Nanoparticles: These inorganic nanoparticles have demonstrated the ability to effectively retain radium isotopes. Core-shell LaPO₄ nanoparticles, where a radioactive core is coated with non-radioactive layers, have shown significantly improved retention of both the parent radium isotope and its decay daughters. For instance, core+2 shell nanoparticles improved the retention of ²²³Ra to over 99.9%. nih.govornl.gov

Barium Sulfate (BaSO₄) Nanoparticles: Sub-10 nm barium sulfate nanoparticles have been developed as carriers for various radionuclides, including ²²⁴Ra. These nanoparticles have shown radiochemical yields for ²²⁴Ra in the range of 30% to 40% and have demonstrated excellent stability, with over 90% retention of the radiometal. nih.govresearchgate.netnih.gov

Hydroxyapatite (HAp) Nanoparticles: As a natural component of bone, hydroxyapatite has a strong affinity for radium. HAp nanoparticles have been investigated as carriers, with labeling yields exceeding 94%. In vitro stability studies of ²²³Ra-labeled titanium dioxide nanoparticles (a similar inorganic system) showed released activities under 6% over 59 hours. nih.gov

Liposomes: These lipid-based vesicles are another carrier system that has been explored for delivering radium radionuclides. Research has shown that radium isotopes can be loaded into sterically stabilized liposomes with good yields, and these radionuclide-loaded liposomes exhibit excellent stability in serum in vitro.

Nanoparticle System	Key Research Finding	Source
Nanozeolites (NaA)	Leakage of ²²⁴Ra was below 0.5% in physiological salt and human serum.	nih.gov
Lanthanum Phosphate (LaPO₄)	Core+2 shell nanoparticles improved ²²³Ra retention to >99.9%.	nih.govornl.gov
Barium Sulfate (BaSO₄)	Radiochemical yields for ²²⁴Ra were 30-40%, with >90% stability.	nih.govresearchgate.netnih.gov
Hydroxyapatite (HAp)	Labeling yields for ²²³Ra were >94%.	nih.gov
Liposomes	Good loading yields and excellent stability in serum in vitro.

Surface Modification Strategies for Enhanced Stability and Targeting

The surface chemistry of nanoparticle carriers is a critical factor that influences their stability in biological environments and their ability to reach their intended target. Surface modification strategies are employed to improve the performance of these delivery systems.

One of the most common strategies is the coating of nanoparticles with biocompatible polymers. This coating serves multiple purposes: it enhances colloidal stability, preventing the aggregation of nanoparticles in biological fluids, and it can help the nanoparticles evade uptake by the reticuloendothelial system, thereby prolonging their circulation time. nih.gov

Furthermore, the surface of these nanoparticles can be functionalized by attaching specific targeting ligands, such as antibodies, peptides, or small molecules. nih.gov This "active targeting" approach allows the nanoparticle carrier to specifically bind to receptors that are overexpressed on the surface of cancer cells. By combining a stable, radionuclide-loaded nanoparticle core with a targeted surface, researchers aim to develop highly specific and effective therapeutic agents for this compound. This functionalization is key to moving beyond localized delivery and toward systemic targeted alpha therapy with carrier-bound ²²⁴Ra.

Evaluation of this compound Conjugate Stability and Retention in Research Models

The efficacy of this compound (224Ra) as a therapeutic agent is highly dependent on the stability of its conjugate and its retention at the target site. Various carrier systems have been developed to deliver 224Ra and retain it within a localized treatment area, thereby minimizing systemic exposure. Preclinical and early clinical studies have evaluated these systems, with a significant focus on calcium carbonate microparticles (CaCO3 MPs).

In vitro studies of 224Ra adsorbed onto CaCO3 microparticles demonstrated high stability, with the particles retaining over 95% of the adsorbed 224Ra and its daughter nuclide Lead-212 (212Pb) for up to seven days. This stability is crucial for ensuring that the radionuclide does not prematurely detach from its carrier.

Animal models have been instrumental in evaluating the in vivo retention of these conjugates. Following intraperitoneal (i.p.) administration in immunodeficient mice, 224Ra-labeled CaCO3 microparticles demonstrated excellent retention, with the majority of the radioactivity remaining within the peritoneal cavity. Research indicated that the systemic distribution of 224Ra was inversely related to the quantity of microparticles administered; a larger dose of microparticles resulted in reduced skeletal uptake of the radionuclide, signifying effective localization and retention of the conjugate. Further formulation improvements, such as the addition of Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) as a stabilizing agent, have also shown to promote the retention of the radionuclides within the peritoneal cavity.

Another approach, known as Diffusing Alpha-Emitters Radiation Therapy (DaRT), involves fixing this compound onto implantable sources. A study utilizing bronchoscopic implantation of 224Ra-fixed DaRT sources in porcine lungs showed no migration of the device and no evidence of systemic toxicity, indicating a high degree of retention at the target site.

Early data from a Phase I clinical trial involving patients with peritoneal metastasis treated with 224Ra-CaCO3-MP further supports these preclinical findings. The median effective whole-body half-life of the radiopharmaceutical was found to be approximately 3.0 days, which is very close to the physical half-life of 224Ra (3.6 days). This suggests that the conjugate is well-retained within the peritoneal cavity for the duration of its decay. Measurements of 224Ra and 212Pb in the blood of these patients showed that the highest concentrations occurred within six hours of administration, followed by a washout phase, consistent with a slow leakage from the peritoneal cavity.

Carrier System	Research Model	Administration Route	Key Retention and Stability Findings
CaCO3 Microparticles	In Vitro	N/A	>95% of 224Ra and 212Pb retained on particles for up to 7 days.
CaCO3 Microparticles	Immunodeficient Mice	Intraperitoneal	Radioactivity primarily remained in the peritoneal cavity; increased microparticle dose led to reduced skeletal uptake.
CaCO3 Microparticles with EDTMP	Mice	Intraperitoneal	Improved formulation resulted in low levels of radionuclide leakage from the peritoneal cavity.
Alpha DaRT Sources	Porcine	Bronchoscopic Implantation	No device migration or systemic toxicity observed, indicating high retention.
CaCO3 Microparticles	Human (Phase I Trial)	Intraperitoneal	Median effective whole-body half-life of 3.0 days, close to the physical half-life of 224Ra (3.6 days), indicating high retention.

Diffusion Characteristics of this compound Daughter Nuclides from Carrier Systems

A unique aspect of 224Ra radiochemistry is its decay chain, which produces a series of radioactive daughter nuclides. When a 224Ra nucleus undergoes alpha decay, the resulting daughter nucleus, Radon-220 (220Rn), receives significant kinetic energy. This "recoil energy" is sufficient to cause the daughter atom to break its chemical bonds and be ejected from the carrier system. Understanding the subsequent diffusion of these daughter nuclides is vital for dosimetry and predicting the therapeutic effect.

The first daughter nuclide, 220Rn, is a noble gas and is therefore chemically inert and highly mobile. Studies have shown that a significant amount of 220Rn diffuses away from 224Ra-labeled CaCO3 microparticles. This diffusion is not necessarily a negative attribute; it can extend the effective therapeutic range of the alpha particles beyond the immediate vicinity of the microparticle. The mean diffusion length of 220Rn in water is estimated to be 300–400 μm, which is substantially greater than the maximum path length of an alpha particle (less than 100 μm). This phenomenon can create a "dose-smoothening effect," potentially improving treatment efficacy in areas where microparticle distribution is not perfectly uniform. Research has also indicated that the diffusion of 220Rn is similar whether the 224Ra is adsorbed on the surface or incorporated into the bulk of the CaCO3 microparticles.

While 220Rn is highly diffusive, its progeny, particularly the longer-lived 212Pb (half-life of 10.64 hours), exhibit different behavior. A crucial finding is the significant re-adsorption of 212Pb onto the CaCO3 microparticles. In experimental conditions designed to mimic an in vivo environment, it was observed that more than 70% of the 212Pb generated from the decay of diffused 220Rn was re-adsorbed onto the microparticles at concentrations above 1 mg/mL. This re-adsorption mechanism is beneficial as it helps to retain a significant portion of the subsequent alpha-emitting progeny within the targeted peritoneal cavity, enhancing the local therapeutic dose.

Monte Carlo simulations have been used to quantify the release of daughter nuclides from DaRT sources, where 224Ra is impregnated in a thin surface layer. These simulations calculated specific desorption probabilities for the key recoiling daughters, providing a quantitative measure of their release from the carrier.

Daughter Nuclide	Carrier System	Diffusion / Release Characteristic
Radon-220 (220Rn)	CaCO3 Microparticles	Significant diffusion from the microparticle surface, extending the effective range of alpha radiation.
Radon-220 (220Rn)	DaRT Seed Surface Layer	Calculated desorption probability of 40%.
Polonium-216 (216Po)	DaRT Seed Surface Layer	Calculated desorption probability of 15%.
Lead-212 (212Pb)	CaCO3 Microparticles	>70% re-adsorption onto microparticles after being generated from diffused 220Rn, enhancing local activity retention.
Lead-212 (212Pb)	DaRT Seed Surface Layer	Calculated desorption probability of 12%.

Radiobiological Principles and Mechanistic Studies of Radium 224

Mechanism of Alpha Particle-Induced DNA Damage

Alpha particles are particularly potent in causing DNA damage due to their high LET. researchgate.netopenmedscience.commdpi.comjrpr.orgnih.govnih.govnih.gov The dense ionization tracks created by alpha particles as they traverse a cell nucleus lead to complex and often irreparable DNA lesions. researchgate.netjrpr.orgnih.govnih.gov

Induction of Double-Strand Breaks in DNA

A hallmark of alpha particle irradiation is the efficient induction of DNA double-strand breaks (DSBs). openmedscience.comjrpr.orgnih.govcancer.govnih.govresearchgate.net DSBs are considered the most critical type of DNA damage induced by ionizing radiation, as their inaccurate repair or lack thereof can lead to chromosomal aberrations, mutations, and cell death. nih.govnih.gov The high energy deposition density along the alpha particle track increases the probability of simultaneously breaking both strands of the DNA helix in close proximity, resulting in complex DSBs that are challenging for cellular repair mechanisms to fix accurately. jrpr.orgnih.govnih.gov Studies using biomarkers like γ-H2AX and 53BP1 have shown the formation of distinct DNA damage tracks along the path of alpha particles in irradiated cells, indicative of clustered DSBs. nih.govnih.govnih.govresearchgate.net Research has demonstrated a linear relationship between the absorbed dose of ²²⁴Ra and the frequency of these alpha-induced DNA damage tracks in peripheral blood mononuclear cells. nih.govresearchgate.net

Comparison with Beta and Gamma Radiation Effects

Alpha radiation differs significantly from beta and gamma radiation in its energy deposition pattern and resulting biological effects. Beta and gamma radiation are considered low LET radiation, meaning they deposit their energy more sparsely over longer distances. researchgate.netopenmedscience.commdpi.comjrpr.org While beta and gamma emitters can also induce DSBs, the damage is generally less complex and more amenable to cellular repair compared to the clustered DSBs induced by high LET alpha particles. researchgate.netmdpi.comjrpr.orgnih.govnih.gov

Comparative studies have shown that alpha emitters like ²²⁴Ra and ²²³Ra induce comparable DNA damage patterns and levels of DNA damage tracks at similar absorbed doses, highlighting the consistent high LET effect of these isotopes. nih.govnih.govresearchgate.net High-energy beta emitters can induce DSBs similarly to gamma emitters, but with greater fluctuations due to heterogeneous energy deposition. researchgate.netresearchgate.net The high LET of alpha particles leads to a higher relative biological effectiveness (RBE) compared to beta or gamma radiation, meaning a lower absorbed dose of alpha radiation can achieve the same biological effect as a higher dose of low LET radiation. mdpi.com This is particularly relevant for cell killing, where alpha particles can induce cell death more effectively. mdpi.comnih.govresearchgate.netfrontiersin.org

Cellular Response to this compound Alpha Irradiation

Cells exposed to ²²⁴Ra alpha irradiation exhibit a range of responses, primarily driven by the severe DNA damage inflicted. openmedscience.commdpi.comjrpr.orgnih.govnih.gov

Alpha Particle Cytotoxicity and Cell Death Mechanisms

Alpha particles exert potent cytotoxicity, leading to cell death through various mechanisms. openmedscience.comnih.govnih.gov The induction of complex DSBs is a primary trigger for these cell death pathways. openmedscience.comjrpr.orgnih.govnih.govresearchgate.net Cell death can occur through apoptosis, necrosis, autophagy, or mitotic catastrophe, depending on the cell type and the extent of damage. nih.govnih.gov The high dose and damage to DNA incurred from alpha irradiation are the basis for this therapeutic benefit. nih.gov The exquisite cytotoxicity of alpha radiation is a result of its high LET and limited range, providing a highly controlled therapeutic modality. nih.gov

Beyond DNA damage, alpha particles can also cause direct alterations to other cellular compartments, including mitochondria, lysosomes, and cell membranes, which can contribute to cell death. mdpi.comfrontiersin.orgmdpi.com Studies have suggested that the cell membrane can be a sensitive target of alpha particle irradiation, and signals arising from the cell membrane may be involved in cytotoxic effects. frontiersin.org

Impact of Radiation on Cell Cycle and DNA Repair Processes

Ionizing radiation, including alpha particles, can impact the cell cycle and activate DNA repair processes. nih.govnih.govnih.govfrontiersin.org In response to DNA damage, cells activate cell cycle checkpoints to halt progression and allow time for repair. nih.govfrontiersin.org The ATM kinase is a key player in the DNA damage response, activated by alpha particles and involved in cell cycle arrest, apoptosis, and DNA repair. frontiersin.org

Cells employ DNA repair pathways like non-homologous end joining (NHEJ) and homologous recombination repair (HRR) to fix DSBs. nih.gov However, the complex nature of alpha-induced DSBs makes them more difficult to repair accurately compared to damage from low LET radiation. jrpr.orgnih.govnih.gov Research suggests that high-LET alpha radiation may impair the error-prone NHEJ pathway more significantly than the indirect effect of gamma rays. nih.gov Despite the activation of repair mechanisms, the clustered and complex nature of alpha-induced damage often overwhelms these pathways, leading to misrepair or unrepaired breaks, which can trigger cell death. jrpr.org

Targeted Alpha Therapy (TAT) Principles utilizing this compound

Targeted Alpha Therapy (TAT) is an emerging approach in cancer treatment that utilizes alpha-emitting radionuclides to selectively deliver high doses of radiation to cancer cells while minimizing damage to surrounding healthy tissues. openmedscience.commdpi.comnih.govnih.govresearchgate.net this compound is being explored for TAT due to its favorable decay properties, including its half-life and the cascade of alpha emissions from its progeny. verifiedmarketresearch.comopenmedscience.commdpi.comnih.govresearchgate.netalphatau.com

The principle of TAT with ²²⁴Ra relies on delivering the radionuclide in close proximity to the tumor cells. verifiedmarketresearch.comopenmedscience.comjrpr.orgalphatau.com Once localized, the alpha particles emitted by ²²⁴Ra and its decay products deposit their high energy within a short range (typically 50-100 µm), effectively killing targeted cancer cells. verifiedmarketresearch.comopenmedscience.commdpi.comnih.govmdpi.comjrpr.orgnih.govresearchgate.net This short range is crucial for sparing adjacent healthy tissues. verifiedmarketresearch.comopenmedscience.commdpi.comnih.govjrpr.orgnih.govresearchgate.net

One approach utilizing ²²⁴Ra is Diffusing Alpha-emitters Radiation Therapy (DaRT), which involves inserting sources containing ²²⁴Ra directly into solid tumors. verifiedmarketresearch.comjrpr.orgresearchgate.netalphatau.com The decay of ²²⁴Ra releases short-lived alpha-emitting daughters, such as ²²⁰Rn, which can diffuse within the tumor tissue, extending the irradiated volume beyond the immediate vicinity of the source. verifiedmarketresearch.comnih.govjrpr.orgalphatau.com This diffusion of progeny contributes to a more widespread distribution of alpha radiation within the tumor microenvironment. verifiedmarketresearch.comnih.govjrpr.org

The high LET of alpha particles used in TAT is advantageous because it can overcome some limitations of conventional radiotherapy, such as tumor hypoxia and cell cycle phase. jrpr.orgalphatau.com The mechanism of cell destruction by alpha radiation is considered to be largely independent of the cell cycle stage and oxygenation level of the tumor. jrpr.orgalphatau.com Furthermore, the complex DNA damage induced by alpha particles is difficult for cancer cells to repair, potentially reducing the likelihood of developing resistance. jrpr.orgresearchgate.net

While ²²³Ra has been clinically approved for the treatment of bone metastases in prostate cancer due to its bone-seeking properties, ²²⁴Ra is being investigated for different applications, particularly in locoregional therapies for solid tumors and metastatic disease in body cavities. verifiedmarketresearch.comopenmedscience.comresearchgate.netresearchgate.netopenmedscience.com The principles of targeted delivery and the potent, short-range cytotoxicity of alpha particles are central to the therapeutic potential of ²²⁴Ra in these applications. verifiedmarketresearch.comopenmedscience.commdpi.comnih.govjrpr.orgnih.govresearchgate.net

Table: this compound Decay Chain and Properties

Nuclide	Half-Life	Primary Decay Mode	Emitted Particles (per decay of parent)	Approximate Energy (MeV)	PubChem CID
This compound	3.63 days verifiedmarketresearch.comresearchgate.netornl.gov	Alpha	α	~5.78 (α)	5389945
Radon-220	55.8 seconds researchgate.netornl.gov	Alpha	α	~6.29 (α)	166870
Polonium-216	0.145 seconds researchgate.netornl.govnih.gov	Alpha	α	~6.78 (α)	6335815
Lead-212	10.64 hours ornl.gov	Beta	β⁻	~0.57 (β⁻), ~0.35 (γ)	5359352
Bismuth-212	60.55 minutes ornl.gov	Beta (64.1%), Alpha (35.9%)	β⁻ or α	~2.25 (β⁻), ~6.05 (α)	5359354
Polonium-212	299 nanoseconds ornl.govamericanelements.com	Alpha	α	~8.78 (α)	6328143
Thallium-208	3.053 minutes ornl.gov	Beta	β⁻	~5.00 (β⁻), ~2.61 (γ)	166869
Lead-208	Stable	-	-	-	5359351

Note: The energies listed are approximate main emission energies. The total energy released through the decay chain is significantly higher due to multiple emissions. researchgate.netmdpi.comnih.gov

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	5389945
Radon-220	166870
Polonium-216	6335815
Lead-212	5359352
Bismuth-212	5359354
Polonium-212	6328143
Thallium-208	166869
Lead-208	5359351
Polonium	6328143 nih.gov
Thorium-228	54622626

Interactive Data Table: this compound Decay Chain Half-lives

Nuclide	Half-Life
This compound	3.63 days
Radon-220	55.8 seconds
Polonium-216	0.145 seconds
Lead-212	10.64 hours
Bismuth-212	60.55 minutes
Polonium-212	299 nanoseconds
Thallium-208	3.053 minutes
Lead-208	Stable

Interactive Data Table: Comparison of DNA Damage Induction by Radium Isotopes

Radium Isotope	Absorbed Dose to Blood (mGy)	Frequency of α-induced γ-H2AX Tracks (per cell)
This compound	0	Baseline
This compound	127	Linear increase observed nih.govresearchgate.net
Radium-223	Comparable doses	Similar linear increase observed nih.govnih.govresearchgate.net

Short Path Length and High-LET for Localized Effects

Alpha particles emitted by 224Ra and its decay products possess high LET values, typically around 80 keV/µm. mdpi.com This high energy transfer occurs over a very short range in biological tissue, generally tens to around 100 micrometers. nih.govopenmedscience.comopenmedscience.commdpi.comresearchgate.net This characteristic allows for the deposition of a substantial amount of energy within a limited area, leading to highly localized cytotoxic effects. openmedscience.comopenmedscience.com The high LET of alpha particles is particularly effective at inducing complex and irreparable damage to DNA, primarily double-strand breaks, which are potent triggers for cell death. openmedscience.comopenmedscience.comresearchgate.netwikipedia.orgalphatau.com This contrasts with beta radiation, which has a lower LET and travels further, resulting in more diffuse energy deposition. openmedscience.com The short range of alpha particles is advantageous for targeted therapy, as it can maximize damage to tumor cells while minimizing irradiation of surrounding healthy tissues. openmedscience.commdpi.comalphatau.com

Exploiting Daughter Nuclide Emissions for Therapeutic Range Extension (e.g., Diffusing Alpha-Emitters Radiation Therapy - DART)

While the short range of alpha particles is beneficial for localized treatment, it also presents a limitation in treating larger solid tumors. wikipedia.orgalphatau.com To overcome this, strategies like Diffusing Alpha-emitters Radiation Therapy (DaRT) exploit the decay chain of 224Ra. plos.orgwikipedia.orgalphatau.comjrpr.org In DaRT, 224Ra is affixed to sources implanted within the tumor. wikipedia.orgalphatau.comjrpr.org Upon decay, the first daughter nuclide, Radon-220 (220Rn), which is an inert gas, can be released from the source due to recoil energy. plos.orgwikipedia.orgjrpr.orgarxiv.org 220Rn and its subsequent short-lived alpha-emitting daughters, such as Polonium-216 (216Po) and Lead-212 (212Pb), can then diffuse within the tumor microenvironment. plos.orgwikipedia.orgalphatau.comjrpr.orgarxiv.org This diffusion extends the range over which alpha particles are emitted, effectively increasing the irradiated volume beyond the immediate vicinity of the implanted source. plos.orgwikipedia.orgalphatau.comjrpr.org The mean diffusion length of 220Rn in water is significantly larger (300–400 µm) than the maximum path of an alpha particle (100 µm). nih.gov This diffusion of daughter nuclides contributes significantly to the therapeutic efficacy by delivering cytotoxic doses to tumor cells several millimeters away from the source. plos.orgwikipedia.orgjrpr.orgresearchgate.net

This compound as a "Nanogenerator" of Therapeutic Alpha Particles

This compound is often referred to as a "nanogenerator" because its decay chain produces multiple alpha particles. nih.govnih.govmdpi.com From a single 224Ra atom, a total of four alpha particles are emitted before the decay series ends at stable 208Pb. nih.govnih.gov This cascade of alpha emissions from a single initial radionuclide effectively amplifies the therapeutic dose delivered to the target area. nih.gov This characteristic allows for the delivery of substantial radiation doses with relatively low amounts of administered radioactivity. nih.gov Other radionuclides like Actinium-225 (225Ac) and Thorium-227 (227Th) are also considered nanogenerators due to their multiple alpha emissions. nih.govmdpi.comsnmjournals.org

Radiobiological Investigations in Preclinical Models

Preclinical studies using both in vitro cellular models and in vivo animal models have been crucial in evaluating the radiobiological effects and therapeutic efficacy of this compound. nih.govopenmedscience.comfrontiersin.orgoncoinvent.com

In Vitro Cellular Studies of this compound Effects

In vitro studies using various cancer cell lines have demonstrated the potent cytotoxic effects of 224Ra. openmedscience.comjrpr.orgfrontiersin.org Research has shown that 224Ra and its alpha-emitting daughters effectively induce DNA damage, particularly double-strand breaks, leading to cell death. openmedscience.comresearchgate.net Studies comparing the effects of 224Ra to other radiation qualities, such as conventional X-rays and external alpha irradiation, have indicated similar kinetics in inducing delayed DNA repair. frontiersin.org The higher relative biological effectiveness (RBE) of 224Ra, which can be cell-type dependent, appears to be associated with increased levels of residual DNA damage and cell death through mechanisms like mitotic catastrophe. frontiersin.org

In Vivo Animal Model Research of this compound Efficacy

In vivo studies using animal models, such as mice bearing xenograft tumors, have provided evidence of the anti-tumor efficacy of 224Ra-based therapies. plos.orgnih.govopenmedscience.comopenmedscience.comfrontiersin.orgoncoinvent.comiiarjournals.org These studies have investigated different formulations and delivery methods of 224Ra, including free cationic forms, labeled microparticles, and implanted sources (as in DaRT). plos.orgnih.govopenmedscience.comresearchgate.netoncoinvent.com

Studies using 224Ra-labeled calcium carbonate microparticles administered intraperitoneally in mice with ovarian cancer xenografts have shown significant anti-tumor effects, including considerably reduced tumor volume and improved survival. plos.orgoncoinvent.com These studies indicated that relatively low amounts of radioactivity were sufficient to yield therapeutic effects. oncoinvent.com For instance, in one study, treatment with 224Ra-labeled CaCO3 microparticles prolonged the median survival of mice with ES-2 cell xenografts from 17 days in the control group to 34-46 days in the treated groups, depending on the dose. oncoinvent.com

Animal models have also been used to evaluate the efficacy of DaRT, where 224Ra-loaded seeds are implanted directly into tumors. researchgate.netfrontiersin.orgtargetedonc.com Preclinical studies with DaRT in glioblastoma xenograft mouse models have demonstrated its potential, particularly in combination with chemotherapy agents like temozolomide (B1682018) (TMZ). frontiersin.org The combination of DaRT and TMZ nearly doubled cytotoxicity in vitro and significantly delayed tumor development in animal studies compared to monotherapy. frontiersin.org

Immunomodulatory Effects of this compound Alpha Radiation

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	6328538
Thorium-228	9823820
Radon-220	165938
Polonium-216	6335815
Lead-212	165937
Bismuth-212	165936
Polonium-212	6328537
Thallium-208	165935
Lead-208	6335509

Data Table: Preclinical Efficacy of 224Ra-labeled CaCO3 Microparticles in Mice with Intraperitoneal Ovarian Cancer (ES-2 xenografts) oncoinvent.com

Treatment Group	Median Survival (days)
Saline Control	17
150 kBq/kg 224Ra-CaCO3	34
300 kBq/kg 224Ra-CaCO3	40
2x150 kBq/kg 224Ra-CaCO3	36
1000 kBq/kg 224Ra-CaCO3	46

Influence of Tumor Hypoxia on this compound Therapeutic Efficacy

Tumor hypoxia, a common feature of the tumor microenvironment characterized by low oxygen levels, is a significant factor contributing to resistance to conventional radiotherapy and chemotherapy. uzh.chnih.gov However, the mechanism of cell killing by alpha radiation, such as that emitted by this compound (²²⁴Ra) and its decay products, is fundamentally different from that of low linear energy transfer (LET) radiation (like gamma or beta radiation) and is largely independent of oxygen levels. alphatau.comnih.govmdpi.commdpi.com

Alpha particles possess a high LET, meaning they deposit a large amount of energy over a very short path length in tissue. nih.govmdpi.com This high energy deposition causes complex and often irreparable double-stranded DNA breaks, which are the primary mechanism of cell death induced by alpha radiation. alphatau.commdpi.comopenmedscience.com Unlike low LET radiation, which relies significantly on the generation of reactive oxygen species (ROS) to induce DNA damage, the direct ionization and excitation caused by high LET alpha particles are less dependent on the presence of oxygen. uzh.chnih.govmdpi.com

This oxygen independence of alpha radiation's cytotoxic effect provides a potential advantage for ²²⁴Ra-based therapies in treating hypoxic tumors, which are typically resistant to conventional photon or electron-based radiotherapy. alphatau.commdpi.commdpi.com Research indicates that the cytocidal efficacy of alpha particle radiation is indifferent to dose fractionation, dose rate, or hypoxia. nih.gov This suggests that ²²⁴Ra, by emitting alpha particles through its decay chain, could be effective in targeting the hypoxic cell populations within a tumor that often survive conventional treatments and contribute to tumor recurrence. alphatau.commdpi.commdpi.com

The Alpha DaRT (Diffusing Alpha-emitters Radiation Therapy) technology, which utilizes ²²⁴Ra sources inserted directly into the tumor, leverages the diffusion of alpha-emitting decay products within the tumor tissue to overcome the short range of alpha particles. alphatau.com The mechanism of cell destruction in Alpha DaRT is described as being independent of tumor oxygen level, potentially offering an advantage in the treatment of hypoxic tumors that exhibit resistance to gamma radiation. alphatau.com

While the principle of oxygen independence for alpha emitters is well-established, specific detailed research findings and quantitative data directly demonstrating the efficacy of ²²⁴Ra specifically in hypoxic tumor models compared to normoxic conditions are still an active area of investigation. However, the inherent radiobiological properties of alpha particles strongly support the theoretical advantage of ²²⁴Ra in overcoming hypoxia-induced radioresistance observed with other types of radiation. alphatau.comnih.govmdpi.commdpi.com Studies on other alpha emitters also support the notion that alpha radiation has advantages over other forms of radiation for hypoxic and radio-resistant cells. mdpi.com

Dosimetric Considerations and Modeling for Radium 224

Principles of Internal Dosimetry for Radium-224 and its Progeny

Internal dosimetry for 224Ra focuses on quantifying the absorbed radiation dose delivered to various tissues and organs after the radionuclide enters the body. The absorbed dose is a cumulative effect resulting from the decay of both the parent 224Ra and its subsequent progeny within biological tissues. The short half-lives of the daughter nuclides mean that their spatial distribution and decay patterns significantly influence the localized dose deposition in the vicinity of the initial 224Ra uptake site. The principles of internal dosimetry for 224Ra necessitate consideration of both the physical decay characteristics of the entire decay chain and the biokinetic behavior of each radionuclide within the organism.

Modeling of Alpha Particle Dose Deposition in Tissue

Modeling the deposition of alpha particle dose from 224Ra and its progeny in tissue is a complex undertaking due to the high linear energy transfer (LET) and limited range of alpha particles. Alpha particles deposit their energy densely along their paths, typically spanning only tens of micrometers in biological tissue, resulting in highly localized ionization. openmedscience.com To accurately estimate the spatial distribution of absorbed dose, computational methods such as Monte Carlo simulations and Finite Element Method (FEM)-based dose deposition modeling are employed. researchgate.net, nih.gov These models are designed to account for the energy of the emitted alpha particles and their characteristic short ranges.

Research highlights the sensitivity of calculated absorbed dose profiles to changes in tissue volume, such as shrinkage or swelling, particularly in the context of diffusing alpha-emitters like those in the 224Ra decay chain. nih.gov In scenarios characterized by low diffusion, gradual tissue shrinkage can lead to a substantial increase (up to 100%) in absorbed dose compared to calculations assuming static tissue, while gradual swelling can result in a decrease (up to 35%). nih.gov

Impact of Daughter Nuclide Redistribution on Absorbed Dose Calculation

The redistribution of 224Ra daughter nuclides after their formation is a critical factor influencing absorbed dose calculations. Following the alpha decay of 224Ra, the resulting progeny, including the noble gas Radon-220 (220Rn), can migrate from the initial site of the parent nuclide. plos.org This movement, driven by processes such as diffusion and nuclear recoil, means that subsequent alpha and beta decays occur at locations potentially distant from where the 224Ra atom originally decayed. arxiv.org, plos.org

Studies have demonstrated that the release of progeny from a source containing 224Ra contributes noticeably to the radiation dose delivered to the surrounding tissue. arxiv.org For example, in applications like Diffusing Alpha-Emitters Radiation Therapy (DaRT), which utilizes 224Ra-loaded sources, the diffusion of 220Rn and the subsequent behavior of its daughters, such as Lead-212 (212Pb), are key determinants of the therapeutic dose distribution. researchgate.net, plos.org A significant portion of the potential therapeutic radiation dose can be lost if radionuclides like 212Pb translocate away from the target volume before decaying. plos.org Conversely, the re-adsorption of progeny like 212Pb onto delivery vehicles can potentially enhance the localized dose delivery. plos.org

Monte Carlo simulations investigating the release of 224Ra daughter nuclei from sources have provided data on the varying probabilities of desorption for different progeny. arxiv.org

Radionuclide	Desorption Probability
Radon-220 (220Rn)	~40% arxiv.org, jrpr.org
Polonium-216 (216Po)	~15% arxiv.org, jrpr.org
Lead-212 (212Pb)	~12% arxiv.org, jrpr.org

This differential mobility and potential for redistribution necessitate the use of sophisticated modeling approaches to accurately predict the spatial and temporal distribution of the absorbed dose.

Development of Biokinetic Models for this compound and its Daughters

Biokinetic models are fundamental tools for describing the dynamic processes of uptake, distribution, retention, and excretion of radionuclides and their progeny within the body over time. For 224Ra, these models must account for its chemical behavior as an alkaline earth metal, which leads to its preferential deposition in bone tissue. plos.org, ncrponline.org Furthermore, the models need to incorporate the distinct biokinetic behavior of its decay products, particularly the emanation and diffusion of the gaseous 220Rn and the subsequent systemic translocation of its solid daughters.

Preliminary biokinetic models for 224Ra have been developed to estimate dose conversion factors for various tissues and age groups, taking into account the biokinetics of radium within the human skeleton. allenpress.com, plos.org These models integrate radium retention within skeletal compartments and calculate average tissue doses based on the decay of 224Ra and its progeny within the bone. plos.org Ongoing efforts involve developing more refined models that incorporate age- and sex-specific differences in radium biokinetics and explicitly model the uptake and removal of radium from specific tissues, such as the brain, which are often aggregated in broader tissue categories in earlier models. osti.gov, ncrponline.org The variations in half-lives among the decay products of different radium isotopes, like 224Ra and 223Ra, are a significant factor contributing to the differences observed in organ absorbed dose coefficients. frontiersin.org

Approaches for Biological Dosimetry following Alpha Particle Exposure (e.g., DNA damage induction vs. alpha tracks)

Biological dosimetry following exposure to alpha particles from 224Ra involves assessing the biological response at the cellular or tissue level as an indicator of the absorbed dose. The high LET of alpha particles results in concentrated energy deposition along their tracks, leading to the induction of complex DNA damage, including clustered double-strand breaks (DSBs). nih.gov

Research has focused on establishing correlations between the absorbed dose and quantifiable biological endpoints, such as the induction of DNA damage. Studies involving the ex-vivo irradiation of human blood samples with 224Ra have demonstrated a linear relationship between the frequency of alpha-induced DNA damage tracks, visualized using markers like γ-H2AX, and the calculated absorbed dose to the blood. nih.gov This finding supports the use of alpha track enumeration as a valuable method for biological dosimetry following alpha particle exposure. researchgate.net Comparisons with other radium isotopes, such as 223Ra, suggest similar levels of radiation-induced DNA damage at comparable absorbed doses, likely attributable to their similar decay characteristics. researchgate.net, frontiersin.org, nih.gov While alpha particles are primarily responsible for the formation of distinct damage tracks, beta emissions from progeny contribute to smaller, more dispersed DSB foci. nih.gov

Environmental Geochemistry and Tracing Applications of Radium 224

Natural Occurrence and Distribution of Radium-224 in Geological Formations

Radium is a naturally occurring metal found ubiquitously in soils, water, and geological materials at low concentrations. cdc.govcdc.gov The presence of radium isotopes, including ²²⁴Ra, is a result of the radioactive decay of their parent isotopes in the uranium and thorium decay series, which are widely distributed in the Earth's crust. ird.frcdc.gov Uranium and thorium are primarily found in soils, sediments, and rocks. ird.fr

The concentration of radium in natural water is largely influenced by its production from the decay of uranium and thorium in the surrounding geological formations. cdc.gov Specific geological regions and formations can exhibit elevated concentrations of radium due to higher levels of parent isotopes. cdc.govusgs.gov For instance, water from highly mineralized zones or certain geological formations may contain high concentrations of radium. usgs.gov Studies in the north-central United States have shown that concentrations of radium in Cambrian and Ordovician limestone aquifers commonly exceed typical levels found in fresh groundwater. usgs.gov Similarly, investigations in southern New Jersey have assessed the distribution of naturally occurring radioactive materials, including ²²⁴Ra, in various aquifer systems, noting the presence of radioactive phosphatic strata in some formations. science.govusgs.govusgs.gov

The distribution of ²²⁴Ra in groundwater can be influenced by factors such as total dissolved solids (TDS), pH, and the structure of the rock strata. science.govmd.gov In the upper Chesapeake Bay region, ²²⁴Ra can constitute a significant portion of the total radium content in groundwater in certain geological formations, particularly under conditions of high TDS, low pH, or a combination thereof. md.gov

Environmental Transport Mechanisms of this compound

The movement and distribution of ²²⁴Ra in the environment are governed by several key transport mechanisms, primarily influenced by its chemical behavior as a divalent cation. cdc.govieer.org

Adsorption and Desorption Processes in Aquatic and Terrestrial Systems

Adsorption and desorption processes play a crucial role in controlling the concentration of radium in natural waters and its distribution between the solid (minerals, rocks, sediments, soils) and liquid phases. cdc.govcdc.goviaea.org Radium, as an alkaline earth metal, behaves similarly to calcium and is readily adsorbed by earth materials. cdc.goviaea.org This strong adsorption generally limits its mobility in the environment. cdc.gov

The distribution of radium between pore water and sediments is significantly influenced by adsorption and desorption processes, which are also dependent on the composition of the pore water. iaea.org In freshwater systems, radium is primarily bound to the surface of sediment grains. researchgate.net However, in saline environments, radium tends to exist more in the dissolved phase due to intensive desorption. researchgate.net This shift in mobility during the interaction between fresh groundwater and saline surface water makes radium isotopes valuable tracers in these transition zones. researchgate.net

While adsorption to clays, mineral oxides, and alkaline earth sulfates is recognized, there are still outstanding questions regarding the adsorption of radium to other materials. ieer.org Some studies suggest that organic material in soils may strongly adsorb radium. ieer.org

Co-precipitation Phenomena in Natural Waters

Co-precipitation is another significant process that affects the concentration and fate of ²²⁴Ra in natural waters. Radium can co-precipitate with other minerals, particularly with other alkaline earth metals like barium and strontium, often in the form of sulfates. ieer.orgscience.govena-norm.euresearchgate.net

The co-precipitation of radium with barium sulfate (B86663) is a well-known process and is even used as a method for isolating radium in laboratory analysis. ieer.orgusgs.govusgs.govena-norm.euresearchgate.net This process can occur in natural settings, such as in settling ponds and rivers, sometimes leading to the formation of radioactive deposits. ena-norm.eu For instance, in coal mines, the co-precipitation of radium and barium can result in sediments with enhanced radium concentrations. ena-norm.eu

In waters containing moderate to high sulfate concentrations, the precipitation and redissolution of calcium, strontium, and barium sulfates can control the concentrations of dissolved radium. ieer.org While direct precipitation of radium sulfate is not the primary controlling solid phase, co-precipitation with barium is considered a significant process in controlling radium solubility in natural waters. ieer.org

Chemical Speciation Studies of this compound in Environmental Matrices

Chemical speciation refers to the different chemical forms of an element in an environmental matrix, which influences its mobility, reactivity, and availability. Studies on the chemical speciation of radium in environmental matrices are important for understanding its behavior and transport.

While specific detailed studies focusing solely on the chemical speciation of ²²⁴Ra in various environmental matrices were not extensively detailed in the search results, the general behavior of radium as a divalent cation (Ra²⁺) in solution is established. ieer.org Its interaction with dissolved ions, organic matter, and mineral surfaces through complexation, adsorption, and co-precipitation determines its speciation in natural waters and sediments. cdc.govieer.orgiaea.org

Some extraction studies have indicated that radium is often present in an available form in environmental samples. iaea.org The influence of organic complexing agents on the mobility of transuranics has been noted, and while not specific to ²²⁴Ra, it suggests that organic matter can play a role in the speciation and transport of radionuclides. ieer.org The dependence of radium's partition coefficient on local aqueous and solid phase chemistry highlights the importance of chemical conditions in determining its environmental mobility. ieer.org

This compound as a Tracer in Hydrological and Oceanographic Studies

Naturally occurring radium isotopes, including ²²⁴Ra, are widely employed as geochemical tracers in marine and hydrological environments. ird.frresearchgate.netgeomar.de Their effectiveness as tracers stems from several properties: they are continuously produced in sediments, behave relatively conservatively once released into water masses (meaning their distribution is primarily affected by mixing and decay), and decay at known rates. ird.frgeomar.denih.gov The short half-life of ²²⁴Ra (3.66 days) makes it particularly suitable for tracing processes occurring on shorter timescales. ird.frcambridge.orgusgs.gov

Tracing Water Mass Mixing and Transport

Radium isotopes are valuable tools for tracing water mass mixing and transport in various aquatic systems, including coastal waters, estuaries, and the open ocean. ird.frresearchgate.netgeomar.decambridge.orggeotraces.orgcopernicus.orgfrontiersin.org The varying activities of radium isotopes in different water sources, often due to their production from sediments, can characterize distinct water masses. frontiersin.org As these water masses mix, the radium isotopic signatures change due to both mixing and radioactive decay, allowing scientists to track their movement and estimate mixing rates. ird.frfrontiersin.org

The short half-lives of ²²³Ra and ²²⁴Ra make them powerful chronometers for estimating the residence time of water masses over relatively short periods (days to weeks). cambridge.orggeotraces.org For example, the decay of ²²⁴Ra along the Amazon plume has been used to measure the transit time of these waters on the Brazilian continental shelf, providing estimates of water transport speed. geotraces.org

Radium isotopes are also widely used to study submarine groundwater discharge (SGD), which is the flow of groundwater from coastal aquifers into the ocean. ird.frresearchgate.netpolarresearch.net Groundwater often has significantly higher radium concentrations than seawater due to the interaction with sediments and rocks. ird.frresearchgate.net The presence of elevated radium activities, particularly the short-lived isotopes like ²²⁴Ra, in coastal waters can indicate the input of groundwater. science.govresearchgate.netpolarresearch.net By measuring the distribution and decay of radium isotopes, researchers can identify and quantify SGD and the associated inputs of water and solutes to the coastal ocean. ird.frresearchgate.netpolarresearch.net Studies have successfully used ²²⁴Ra mass balances to estimate SGD fluxes in various coastal environments. polarresearch.net The application of ²²⁴Ra in tracing sediment-water interface exchange processes and ocean mixing has been demonstrated in different regions, including the Antarctic Peninsula. cambridge.org

The use of radium isotopes, including ²²⁴Ra, complements other tracers in understanding complex hydrological and oceanographic processes, providing insights into water circulation patterns, exchange across continental margins, and the influence of terrestrial inputs on marine environments. geomar.decopernicus.orgfrontiersin.org

Quantification of Submarine Groundwater Discharge

Submarine groundwater discharge (SGD) is a significant pathway for the transport of dissolved substances, including nutrients, carbon, and metals, from land to coastal waters scu.edu.aubohrium.com. Quantifying SGD can be challenging due to its often diffuse nature scu.edu.au. Radium isotopes, particularly the short-lived isotopes like ²²⁴Ra and ²²³Ra, have become commonly employed tracers for identifying and quantifying SGD ird.frresearchgate.netresearchgate.netsacredheart.edu.

The application of radium isotopes for SGD quantification relies on their elevated concentrations in groundwater and porewater compared to surface seawater researchgate.netbohrium.com. As groundwater discharges into coastal areas, it carries these elevated radium signatures, which can then be measured in the receiving waters. The different half-lives of radium isotopes allow for the estimation of water ages and mixing rates, providing insights into the dynamics of SGD ird.frscu.edu.aubohrium.com.

Studies have utilized ²²⁴Ra, often in conjunction with other radium isotopes like ²²³Ra and ²²⁶Ra, to investigate SGD in various coastal settings. For instance, research in Tauranga Harbour, New Zealand, used radium isotopes (²²³Ra, ²²⁴Ra, ²²⁶Ra) to investigate SGD and associated nutrient fluxes. A ²²⁶Ra mass balance was constructed to quantify SGD fluxes, yielding estimates significantly greater than inputs from rivers and creeks scu.edu.au. In the Huanghe River Estuary, China, the distribution patterns of ²²⁴Ra and ²²³Ra were investigated to quantify SGD flux at different scales researchgate.net. A study in a shallow coastal lagoon impacted by evaporation applied a multi-tracer approach including ²²⁴Ra, where a ²²⁴Ra/²²³Ra ratio analysis provided information on the apparent age of discharged groundwater nih.gov.

Data from these studies highlight the utility of ²²⁴Ra in characterizing SGD. For example, in the Huanghe River Estuary, estimated long-scale SGD fluxes ranged from 0.01–0.19 m/d, and short-scale fluxes were 0.03–0.04 m/d based on ²²⁴Ra and ²²³Ra mass balance researchgate.net. In the Okatee Estuary, South Carolina, a mass balance model using radium isotopes, including ²²⁴Ra, estimated an average SGD flux of 1 m³/s, with higher fluxes observed during the summer bohrium.com.

Here is a summary of some research findings on SGD quantification using this compound:

Location	Radium Isotopes Used	Method	Key Finding (SGD Flux/Information)	Source
Tauranga Harbour, New Zealand	²²³Ra, ²²⁴Ra, ²²⁶Ra	²²⁶Ra Mass Balance	SGD flux 1-2.8 times greater than river/creek inputs; 2.83 cm/day or 3.09 x 10⁶ m³/day scu.edu.au	scu.edu.au
Huanghe River Estuary, China	²²³Ra, ²²⁴Ra	²²⁴Ra and ²²³Ra Mass Balance	Long-scale SGD flux: 0.01–0.19 m/d; Short-scale SGD flux: 0.03–0.04 m/d researchgate.net	researchgate.net
Coastal Lagoon (Evaporation Impacted)	²²²Rn, ²²³Ra, ²²⁴Ra	²²⁴Ra/²²³Ra Ratio Analysis	Revealed apparent age of discharged groundwater nih.gov	nih.gov
Okatee Estuary, South Carolina	Radium Isotopes (incl. ²²⁴Ra)	Radium Mass Balance Model	Average SGD flux of 1 m³/s; Higher in summer bohrium.com	bohrium.com
Punnakayal Region, India	²²², ²²⁴, ²²⁶Ra	Radium tracers and nutrient inputs	Aims to quantify SGD rate and nutrient inputs geosciencefrontiers.com	geosciencefrontiers.com

Estuarine and Coastal Zone Mixing Rate Estimation

The short half-lives of ²²⁴Ra (3.66 days) and ²²³Ra (11.4 days) make them particularly useful for estimating mixing and residence times in coastal waters and estuaries on timescales of days to weeks cambridge.orgresearchgate.netresearchgate.net. Once introduced into the water column, the activities of these isotopes decrease due to radioactive decay and mixing with lower-activity ambient water. By measuring the spatial distribution of ²²⁴Ra activities and applying appropriate models, researchers can estimate the rates at which water masses mix within these dynamic environments cambridge.orgresearchgate.netird.frbohrium.com.

Conceptual models using ²²³Ra and ²²⁴Ra have been developed to derive ages of coastal waters and estimate coastal mixing rates ird.fr. The activity ratios of ²²⁴Ra/²²³Ra can be used to determine the age of water within a synoptic interval, allowing for the calculation of apparent radium age researchgate.net. This "radium age" serves as a short-term water age indicator, reflecting the mean residence time of porewater recently discharged to surface water researchgate.net.

Research in different coastal areas has demonstrated the application of ²²⁴Ra in mixing rate estimations. In northern Marguerite Bay, Antarctic Peninsula, coupled measurements of ²²³Ra and ²²⁴Ra were used to constrain rates of chemical fluxes and estimate sediment-ocean mixing rates. Effective horizontal eddy diffusivity estimates ranged from 0.22–0.83 m²/s based on ²²³Ra and ²²⁴Ra, respectively, indicating relatively low mixing rates in that environment, except near a marine-terminating glacier where mixing was significantly faster cambridge.orgresearchgate.net. In the Okatee Estuary, a radiochemical model based on the decay of ²²⁴Ra relative to ²²⁸Ra was used to determine the apparent age of water, with ages ranging from 1.6 to 5 days bohrium.com.

Factors such as vertical mixing rates and the transport velocity of bottom water can influence the ²²⁴Ra/²²³Ra ratio and thus affect the calculated water age researchgate.net. Elevated fluxes of dissolved ²²⁴Ra from bottom sediments can considerably increase the ²²⁴Ra/²²³Ra ratio in bottom water under certain conditions, potentially decreasing the calculated water age if a single-source model is used researchgate.net.

Here is a summary of some research findings on estuarine and coastal zone mixing rate estimation using this compound:

Location	Radium Isotopes Used	Method	Key Finding (Mixing Rate/Water Age)	Source
Northern Marguerite Bay, Antarctic Peninsula	²²³Ra, ²²⁴Ra	Simple Diffusion Model	Effective horizontal eddy diffusivity: 0.22–0.83 m²/s (from ²²³Ra and ²²⁴Ra); Faster mixing near glacier cambridge.orgresearchgate.net	cambridge.orgresearchgate.net
Okatee Estuary, South Carolina	²²⁴Ra, ²²⁸Ra	Radiochemical Model (²²⁴Ra/²²⁸Ra ratio)	Apparent water age: 1.6 to 5 days (average 3.4 days) bohrium.com	bohrium.com
Coastal Waters/Estuaries	²²³Ra, ²²⁴Ra	Activity Ratios (²²⁴Ra/²²³Ra)	Used to determine apparent radium age/short-term water age indicator researchgate.net	researchgate.net

This compound in Naturally Occurring Radioactive Material (NORM) Research

Naturally Occurring Radioactive Material (NORM) refers to materials containing radionuclides of natural origin where human activities have increased the potential for exposure compared to the unaltered situation world-nuclear.org. NORM is found in various industrial activities, including oil and gas production, mining, and fertilizer production iaea.orgworld-nuclear.orgjprs.gov.iq. Radium isotopes, including ²²⁴Ra, are common components of NORM cambridge.orgworld-nuclear.orgjprs.gov.iq.

In the context of oil and gas production, radium isotopes (²²⁶Ra, ²²⁸Ra, and ²²⁴Ra) are mobilized from reservoir rocks and appear primarily in the produced water that is extracted along with oil and gas world-nuclear.orgjprs.gov.iq. While the parent isotopes of uranium and thorium are generally not mobilized, radium isotopes are dissolved in the formation water jprs.gov.iq. As the produced water is brought to the surface and conditions change (pressure, temperature), the solubility of NORM decreases, leading to the precipitation of radionuclides as scale or sludge in pipes (B44673) and equipment world-nuclear.orgjprs.gov.iqlegmt.gov.

Although ²²⁶Ra and ²²⁸Ra are often the primary focus in NORM evaluations due to their longer half-lives, ²²⁴Ra is also present as a member of the ²³²Th decay series cambridge.orgjprs.gov.iq. The concentrations of radium isotopes, including ²²⁴Ra, in scales and sludge from oil and gas facilities can range significantly jprs.gov.iq. Research into NORM associated with oil and gas operations examines the presence and behavior of these naturally occurring radionuclides. cambridge.orgworld-nuclear.orgjprs.gov.iq.

While some studies on NORM focus on the longer-lived radium isotopes, the presence of ²²⁴Ra in produced water and associated deposits is acknowledged in NORM research world-nuclear.orgjprs.gov.iq. The study of NORM aims to understand the distribution, concentration, and potential environmental implications of these naturally occurring radioactive materials enhanced by industrial processes iaea.orgcambridge.orgworld-nuclear.org.

Analytical Methodologies for Radium 224 Determination

Radiochemical Separation Techniques for Radium-224 from Environmental and Biological Samples

The accurate determination of this compound (²²⁴Ra) in environmental and biological matrices necessitates its effective separation from the sample bulk and interfering radionuclides. osti.gov Given the typically low concentrations of radium in these samples, a pre-concentration step is often essential to enhance the sensitivity and improve the detection limits of the analytical methods employed. researchgate.net

Sample Pre-treatment and Digestion Methods

The initial step in the radiochemical analysis of ²²⁴Ra involves sample pre-treatment and digestion to bring the radium into a soluble form, suitable for subsequent separation procedures. The choice of method depends on the nature of the sample matrix.

For biological samples and organic-rich environmental samples like soil and sediment, several digestion techniques are utilized:

Dry-ashing: This method involves heating the sample at high temperatures, often up to 800°C, to completely decompose the organic matter. researchgate.net

Fusion: In this technique, the sample is heated with a fusion substrate until a molten, clear mixture is formed. This melt is then dissolved in nitric acid (HNO₃) or hydrochloric acid (HCl). researchgate.netepa.gov

Acid Digestion: This common method uses strong acids, sometimes in combination with heat, to dissolve the sample matrix. For instance, a procedure for sediment samples involves digestion with aqua regia. researchgate.net For more resistant matrices, a combination of acids like hydrofluoric acid and nitric acid may be used in a high-pressure vessel (Parr acid digestion bomb) to ensure complete dissolution. epa.gov

Water samples generally require less intensive pre-treatment. Acidification to a low pH, typically with nitric acid, is a crucial step to prevent the adsorption of radium onto container walls and to keep it in a soluble state. epa.gov

Radium Isolation via Co-precipitation

Co-precipitation is a widely employed technique for the separation and pre-concentration of radium from large volume samples. researchgate.net This process involves the precipitation of a major element (the carrier) from the solution, which carries the trace element of interest (radium) along with it. Barium is the most common carrier for radium due to their similar chemical properties as alkaline earth metals. nih.gov

The most frequently used co-precipitation method is the precipitation of barium sulfate (B86663) (BaSO₄). By adding a soluble barium salt and then sulfate ions (usually as sulfuric acid) to the sample solution, radium is efficiently co-precipitated with the BaSO₄. epa.govnih.govusgs.gov This method is effective for various sample types, including water, soil digests, and biological materials. epa.gov

Other co-precipitation agents have also been utilized for radium isolation:

Barium Carbonate (BaCO₃): This method has been shown to achieve a radium recovery of over 90% when separating it from thorium solutions. researchgate.netresearchgate.net

Hydrous Titanium Oxide (HTiO): In the analysis of seawater, radium is first pre-concentrated with HTiO. nih.govresearchgate.net

Iron (III) Hydroxide (B78521): Radium can be pre-concentrated from water samples by co-precipitation with iron (III) hydroxide at a pH of 8-9. researchgate.net

The choice of co-precipitation method can be tailored to the specific requirements of the analysis and the sample matrix. For example, in a method for analyzing seawater, after initial pre-concentration with HTiO and further purification, the radium is again co-precipitated with BaSO₄ to prepare a thin source for alpha spectrometry. nih.govresearchgate.net

Detection and Quantification Techniques for this compound Activity

Following radiochemical separation, the activity of ²²⁴Ra is measured using various nuclear counting techniques. The selection of a specific technique depends on factors such as the required sensitivity, potential interferences from other radionuclides, and the available instrumentation.

Alpha Spectrometry

Alpha spectrometry is a high-resolution technique that allows for the direct measurement of alpha-emitting radium isotopes, including ²²⁴Ra, ²²³Ra, and ²²⁶Ra. iaea.org This method is preferred for its low detection limits, making it suitable for trace amount analysis. ijrr.com

For alpha spectrometric analysis, a thin, uniform source is prepared to minimize energy loss of the alpha particles within the source itself, which could otherwise lead to poor energy resolution and inaccurate quantification. iaea.org A common method for source preparation is micro-precipitation, where radium is co-precipitated with BaSO₄ and then filtered onto a membrane filter. nih.govijrr.com The activity of the precipitate is then measured in a vacuum chamber using a silicon semiconductor detector. usgs.gov The distinct alpha particle energy of ²²⁴Ra (5.68 MeV) allows it to be distinguished from other radium isotopes like ²²⁶Ra (4.78 MeV). ijrr.com The minimum detectable activity concentration for ²²⁴Ra in seawater using this technique has been reported as 0.4 mBq·L⁻¹ for a 1-liter sample with a 48-hour counting time. nih.govresearchgate.net

Gamma Spectrometry

Gamma spectrometry is a non-destructive analytical technique that permits the simultaneous determination of multiple radionuclides in a bulk sample, often with minimal and straightforward sample preparation. iaea.orgiaea.org This method avoids the need for complex and time-consuming chemical separations required for alpha spectrometry. iaea.org

This compound itself is an alpha emitter and does not emit gamma rays suitable for direct measurement. Therefore, its activity is determined indirectly by measuring the gamma emissions from its short-lived decay products, which are assumed to be in secular equilibrium with ²²⁴Ra. The primary gamma-emitting progeny used for ²²⁴Ra quantification are Lead-212 (²¹²Pb) and Bismuth-212 (²¹²Bi). iaea.org A key gamma line used for the analysis of ²²⁴Ra is the 238.6 keV emission from ²¹²Pb. nih.gov

This technique is particularly useful for analyzing drinking water, where large-volume Marinelli beakers can be used with a high-efficiency germanium detector. nih.gov The minimum detectable activity for ²²⁴Ra in drinking water using this method has been reported as 0.017 Bq L⁻¹. nih.gov

Progeny Nuclide	Gamma Energy (keV)	Application
²¹²Pb	238.6	Determination of ²²⁴Ra in drinking water nih.gov
²¹⁴Pb / ²¹⁴Bi	351.9 / 609.2	Determination of ²²⁶Ra (for comparison) nih.gov
²²⁸Ac	911.2	Determination of ²²⁸Ra (for comparison) nih.gov

Liquid Scintillation Counting (LSC)

Liquid Scintillation Counting (LSC) is a versatile technique capable of measuring both alpha- and beta-emitting radionuclides. researchgate.net In LSC, the sample, after appropriate chemical separation, is mixed with a liquid scintillation cocktail. The radiation emitted by the radionuclide interacts with the scintillator, producing flashes of light that are detected by photomultiplier tubes.

For the determination of ²²⁴Ra, which is an alpha emitter, LSC offers high counting efficiency due to the 4π geometry (the sample is completely surrounded by the detector). iaea.org Modern LSC systems can perform pulse shape analysis, which allows for the discrimination between alpha and beta particles, a feature that is crucial when analyzing samples containing mixtures of alpha and beta emitters. researchgate.net

LSC has been successfully applied to the determination of ²²⁴Ra and ²²⁶Ra in sediment samples. The procedure involves sample digestion, precipitation of hydroxides, and subsequent co-precipitation of radium with barium. researchgate.net The final precipitate is then mixed with a scintillation cocktail for counting. researchgate.net This technique is particularly valuable for analyzing samples from industries that may enhance the concentration of naturally occurring radioactive materials (NORM). researchgate.net A primary standard for ²²⁴Ra activity has been developed based on triple-to-double coincidence ratio (TDCR) liquid scintillation counting. nih.govnist.gov

Mass Spectrometry Techniques for Isotopic Analysis

While radiometric methods like alpha and gamma spectrometry are common for radium isotope analysis, mass spectrometry offers a powerful alternative, particularly for isotopes with longer half-lives, by measuring the mass of the isotope rather than its radioactive decay. cenieh.esawi.de For this compound, which has a relatively short half-life of 3.66 days, the application of mass spectrometry can be challenging but is nonetheless valuable in specific contexts, especially for isotopic ratio studies.

Several mass spectrometry techniques have been employed for the analysis of radium isotopes, each with its own set of advantages and limitations:

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is the most widely used mass spectrometric technique for the determination of radium isotopes, especially ²²⁶Ra. researchgate.net ICP-MS offers the potential for automated sample introduction and relatively short acquisition times compared to traditional radiochemical methods. cenieh.es However, for ²²⁴Ra, its short half-life and typically low concentrations can present challenges for ICP-MS analysis. awi.de Polyatomic interferences, such as those from argon (Ar) in the plasma gas, can interfere with the detection of certain isotopes and require high-resolution instruments (HR-ICP-MS) or collision/reaction cells to mitigate. cenieh.es

Thermal Ionization Mass Spectrometry (TIMS): TIMS is a highly accurate technique for measuring isotope ratios and has been used for radium analysis. researchgate.netrsc.org It involves placing the sample on a metal filament, which is then heated to high temperatures to ionize the sample. The resulting ions are then accelerated into a mass spectrometer. TIMS can provide very precise measurements but is generally more labor-intensive than ICP-MS.

Accelerator Mass Spectrometry (AMS): AMS is an ultra-sensitive technique capable of detecting extremely low concentrations of long-lived radionuclides. researchgate.net While not typically used for the short-lived ²²⁴Ra due to its inherent complexities and cost, its application in specialized research scenarios cannot be entirely ruled out.

The primary advantage of mass spectrometry lies in its ability to directly measure the number of atoms of a specific isotope, which can lead to improved precision for certain applications. awi.de However, challenges remain, including the need for effective pre-concentration and separation of radium from the sample matrix and the availability of suitable isotopic standards for calibration and isotope dilution methods. awi.de

Table 1: Comparison of Mass Spectrometry Techniques for Radium Isotope Analysis

Technique	Principle	Advantages for Radium Analysis	Disadvantages for this compound Analysis
ICP-MS	Sample is introduced as an aerosol into an argon plasma, which ionizes the atoms. Ions are then separated by their mass-to-charge ratio.	High sample throughput, potential for automation. cenieh.es	Potential for polyatomic interferences, less suitable for short-lived isotopes. cenieh.esawi.de
TIMS	Sample is heated on a filament to produce thermal ions, which are then analyzed by a mass spectrometer.	High precision and accuracy for isotope ratios. researchgate.netrsc.org	Labor-intensive, slower sample throughput.
AMS	Ions are accelerated to high energies, allowing for the separation of isotopes with very high sensitivity.	Extremely high sensitivity for long-lived isotopes. researchgate.net	High cost and complexity, not typically used for short-lived isotopes.

Methodological Challenges and Refinements in this compound Analysis

The accurate determination of this compound is beset by several methodological challenges that necessitate careful refinement of analytical procedures. These challenges span from initial sample preparation to the final measurement and data interpretation.

Optimization of Sample Preparation and Separation for Sensitivity

Achieving the required sensitivity for ²²⁴Ra analysis, especially in environmental samples where it exists at low concentrations, often requires pre-concentration and separation steps. researchgate.net

Pre-concentration: Techniques such as co-precipitation with barium sulfate (BaSO₄) or manganese dioxide (MnO₂) are commonly used to concentrate radium isotopes from large volumes of water. nih.govresearchgate.netresearchgate.net This process is also effective in removing some interfering radionuclides. researchgate.net

Separation: After pre-concentration, radium needs to be separated from other elements and radionuclides that could interfere with the measurement. This is often accomplished using ion-exchange chromatography. researchgate.netresearchgate.net For instance, a cation-exchange resin can be used to separate radium from barium. researchgate.net Solid-phase extraction disks, such as Empore™ Radium Rad Disks, have also been utilized for the separation of radium. researchgate.net

The optimization of these preparation and separation steps is critical for achieving high chemical yields and minimizing the introduction of contaminants. The high ionic strength and dissolved solid content in some water samples, such as hydraulic fracturing flowback water, can significantly complicate these wet chemical techniques, leading to very low recovery of radium. researchgate.net

Background Activity and Interference Management

Background radiation and interference from other radionuclides can significantly impact the accuracy of ²²⁴Ra measurements.

Background Radiation: All radiation detection systems have an inherent background count rate, which must be accurately determined and subtracted from the sample measurement. usgs.gov Low-background detectors are essential for measuring low levels of radioactivity. osti.gov

Radionuclide Interference: this compound is part of the thorium-232 decay series, and its progeny are also radioactive. iaea.org The alpha particles emitted by these daughter products, as well as by other naturally occurring radionuclides, can interfere with the ²²⁴Ra measurement. For example, in alpha spectrometry, the peak from ²²⁴Ra can overlap with the tail of the peak from other alpha emitters present in the sample. ijrr.com It has been noted that about 4.6% of the ²²⁴Ra peak region can lie within the ²²⁶Ra peak region due to tailing, requiring a correction during analysis. ijrr.com Similarly, the presence of ²²⁸Th, the parent of ²²⁴Ra, can lead to the continuous production of ²²⁴Ra in the sample, which needs to be accounted for. nih.gov

Careful spectral analysis and, in some cases, chemical separation of interfering radionuclides are necessary to ensure accurate quantification of ²²⁴Ra.

Self-Absorption Effects in Alpha Counting

Self-absorption occurs when alpha particles emitted from within the sample source are absorbed by the sample matrix itself, preventing them from reaching the detector. researchgate.net This effect can lead to a significant underestimation of the true activity. The degree of self-absorption is dependent on several factors:

Sample Mass and Thickness: Thicker and more massive samples will exhibit greater self-absorption. pnnl.govrad-proceedings.org

Particle Size: The size of the particles in the sample can affect the burial depth of the radionuclides and thus the degree of self-absorption. pnnl.gov

Energy of Alpha Particles: Higher energy alpha particles are less affected by self-absorption than lower energy ones. researchgate.netrad-proceedings.org

To minimize self-absorption, it is crucial to prepare thin, uniform sources for alpha counting. usgs.gov Correction factors may need to be applied to account for self-absorption, particularly for samples with significant mass loading, such as air filters. pnnl.gov The material of the filter used for sample preparation can also influence the degree of self-absorption. researchgate.net

Isotopic Dilution Alpha Spectrometry

Isotopic dilution is a powerful technique used to determine the chemical yield of a radiochemical separation procedure. iaea.org In this method, a known amount of a tracer isotope (an isotope of the same element that is not present in the sample or is present at a negligible concentration) is added to the sample before any chemical processing. iaea.org For radium analysis, isotopes such as ²²³Ra or ²²⁵Ra can be used as tracers.

By measuring the activity of the tracer in the final prepared source and comparing it to the initial amount added, the chemical recovery of the separation process can be accurately determined. iaea.org This recovery factor is then used to correct the measured activity of the analyte (²²⁴Ra) to account for any losses during sample preparation. Isotopic dilution alpha spectrometry, therefore, combines the principles of isotope dilution with the measurement capabilities of alpha spectrometry to provide a more accurate and reliable determination of radionuclide concentrations. iaea.org

Quality Assurance and Quality Control in this compound Measurement

A robust quality assurance (QA) and quality control (QC) program is essential for ensuring the reliability and defensibility of this compound measurement data. researchgate.netiaea.org Such a program encompasses all aspects of the analytical process, from sample collection to final data reporting.

Key components of a QA/QC program for ²²⁴Ra measurement include:

Standard Operating Procedures (SOPs): Detailed written procedures for all analytical methods must be in place and followed consistently.

Instrument Calibration and Performance Checks: Radiation detection instruments must be regularly calibrated using certified reference materials traceable to national or international standards. nih.gov Regular performance checks, such as measurements of background and check sources, are necessary to monitor instrument stability. researchgate.net

Method Validation: Analytical methods must be validated to demonstrate that they are fit for their intended purpose. This includes determining the method's detection limit, precision, and accuracy.

Quality Control Samples: A variety of QC samples should be analyzed with each batch of samples to monitor the performance of the analytical process. These include:

Blanks (Method Blanks, Reagent Blanks): Used to assess for contamination introduced during the analytical process. usgs.gov

Laboratory Control Samples (LCS): A sample with a known concentration of the analyte, used to assess the accuracy of the measurement process.

Duplicates: Two aliquots of the same sample that are processed and analyzed separately to assess the precision of the method. c-nrpp.ca

Matrix Spikes: A known amount of the analyte is added to a sample to assess the effect of the sample matrix on the analytical method.

Participation in Intercomparison Exercises: Regular participation in proficiency testing programs or inter-laboratory comparison exercises provides an external check on the laboratory's analytical performance.

Data Review and Reporting: All data should be thoroughly reviewed for compliance with QC criteria before being reported. Reports should include estimates of measurement uncertainty. iaea.org

By implementing a comprehensive QA/QC program, laboratories can ensure that their ²²⁴Ra measurement results are of high quality and are reliable for their intended use. researchgate.netc-nrpp.ca

Q & A

Q. What are the fundamental physical and chemical properties of Radium-224 critical for experimental design in nuclear chemistry?

this compound (Ra-224) is an alpha-emitting isotope with a half-life of 3.63 days, part of the thorium decay chain (Th-228 → Ra-224 → Pb-212/Bi-212). Key properties include its decay energy (5.789 MeV for α-particles) and gamma emissions (241 keV), which influence detection methods (e.g., gamma spectroscopy). Researchers must account for its short half-life when designing experiments, requiring rapid synthesis, purification, and quantification protocols. Proper shielding and radiochemical separation techniques (e.g., ion-exchange chromatography) are essential to minimize radiation exposure and isolate daughter isotopes like Pb-212 for targeted alpha therapy studies .

Q. How can researchers safely handle and store this compound in laboratory settings?

Safety protocols include:

• Using lead-lined containers and remote handling tools to minimize direct exposure.
• Conducting experiments in fume hoods with HEPA filters to prevent airborne contamination.
• Regular monitoring of radiation levels with Geiger-Müller counters.
• Storing Ra-224 in shielded facilities with temperature and humidity controls to preserve isotope integrity. Documentation of handling procedures and waste disposal must align with institutional and regulatory guidelines (e.g., IAEA standards) .

Q. What methodologies are recommended for quantifying this compound in biological samples?

Techniques include:

• Liquid scintillation counting (LSC) for alpha-particle detection, optimized with quench correction protocols.
• Inductively coupled plasma mass spectrometry (ICP-MS) for trace-level quantification, requiring sample digestion and matrix separation.
• Gamma spectroscopy to monitor Ra-224 via its 241 keV gamma emission, though this requires correction for overlapping signals from decay products. Calibration with certified reference materials and validation via spike-recovery experiments are critical for accuracy .

Advanced Research Questions

Q. How can researchers resolve contradictions in toxicological data on this compound’s carcinogenic potential?

Discrepancies in studies (e.g., bone tumor incidence in human vs. animal models) arise from variables like dosage, exposure duration, and biological targeting. Methodological approaches include:

• Dose-response modeling : Comparing low-dose therapeutic applications (e.g., 0.2–0.4 MBq/kg in ankylosing spondylitis) to high-dose experimental exposures .
• In vitro mechanistic studies : Assessing DNA damage repair pathways in osteoblasts vs. hematopoietic cells to explain tissue-specific carcinogenesis .
• Meta-analysis : Pooling historical clinical data (e.g., German cohort studies) to identify confounding factors like co-administered therapies .

Q. What strategies optimize the use of this compound decay chains (e.g., Pb-212/Bi-212) in targeted alpha therapy?

Key considerations:

• Generator system design : Ensuring efficient elution of Pb-212 from Ra-224 generators while minimizing breakthrough of parent isotopes.
• Chelation chemistry : Developing ligands (e.g., DOTA derivatives) with high affinity for Pb-212/Bi-212 to enhance tumor targeting and reduce off-site toxicity.
• Pharmacokinetic modeling : Integrating half-life disparities (Ra-224: 3.63 days; Pb-212: 10.6 hours) to synchronize isotope delivery and decay timing at tumor sites .

Q. How can experimental protocols address the challenges of Ra-224’s short half-life in longitudinal studies?

Solutions include:

• Real-time activity correction : Using decay equations (A = A₀e^(-λt)) to normalize data across time points.
• Modular synthesis : On-site production via Th-228 generators to ensure a continuous supply.
• Hybrid imaging : Combining Ra-224’s gamma emissions with PET tracers (e.g., Ga-68) for dual-modality tracking in vivo .

Methodological Guidance for Data Analysis

Q. How should researchers analyze conflicting results in Ra-224’s therapeutic efficacy across different cancer models?

• Comparative histopathology : Correlating tumor regression rates with alpha-particle penetration depth (50–100 µm in tissue) in solid vs. disseminated cancers.
• Biodistribution studies : Using autoradiography to quantify Ra-224 uptake in tumor microenvironments vs. healthy organs.
• Statistical frameworks : Applying multivariate regression to control for variables like tumor vascularization and hypoxia .

Q. What are best practices for validating Ra-224’s radiochemical purity in preclinical studies?

• Chromatographic validation : HPLC or TLC with radio-detection to confirm absence of Th-228 or daughter isotopes.
• Gamma spectroscopy : Monitoring for impurities via characteristic emissions (e.g., 338 keV from Ac-228).
• Inter-laboratory reproducibility : Sharing raw data and protocols via repositories like Zenodo to enable cross-validation .

Data Management and Reproducibility

Q. How to ensure compliance with data-sharing mandates in Ra-224 research?

• Deposit raw datasets (e.g., decay curves, toxicity assays) in repositories like the IAEA’s NuDat or Figshare.
• Include detailed metadata on experimental conditions (e.g., pH, temperature) and instrument calibration.
• Attach a Data Availability Statement (DAS) to publications, per Royal Society of Chemistry guidelines .

Q. What steps enhance reproducibility in Ra-224 experiments?

• Protocol standardization : Adopt community guidelines (e.g., ISO 21438 for radiochemical analysis).
• Open-source tools : Use software like Decay Data Evaluation Project (DDEP) libraries for decay chain calculations.
• Reagent documentation : Specify suppliers and lot numbers for chelators and buffers in Supplementary Information .